N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide

• CAS: 1609407-72-8

Core Science & Biosynthesis

Pharmacological and Structural Profiling of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide (NcHT HBr)

Executive Summary

The exploration of monoalkyltryptamines has historically been overshadowed by their dialkylated counterparts (e.g., N,N-DMT or psilocin). However, recent paradigm shifts in neuropharmacology have highlighted the therapeutic potential of non-psychedelic neuroplastogens. N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide , commonly referred to as N-cyclohexyltryptamine hydrobromide (NcHT HBr) , represents a critical structural inflection point in tryptamine drug design.

By introducing a bulky cyclohexyl ring at the secondary amine position, researchers have successfully engineered a molecule that diverges from classical serotonin 2A (5-HT2A) receptor agonism. This whitepaper provides an in-depth technical analysis of NcHT HBr, detailing its unique receptor binding affinity profile, the structural causality behind its pharmacodynamics, and the self-validating methodologies required to evaluate such compounds.

Structural Biology & Salt Form Causality

The physical and chemical properties of a drug candidate dictate its viability for both in vitro screening and in vivo bioavailability. The selection of the hydrobromide (HBr) salt form for NcHT is not arbitrary; it is a calculated choice driven by crystallographic stability.

According to single-crystal X-ray diffraction studies 1, the freebase form of NcHT forms infinite chains through N—H⋯N hydrogen bonds, making it highly susceptible to spontaneous oxidation and degradation in ambient conditions. Conversely, the hydrobromide salt is held together by robust N—H⋯Br interactions, forming two-dimensional sheets along the (001) crystallographic plane.

Causality in Experimental Design: When preparing solutions for radioligand binding assays, utilizing the HBr salt ensures that the compound rapidly dissociates into a stable aqueous solution without the need for harsh organic solvents (like high-concentration DMSO) that can denature delicate cell membranes or artificially alter receptor binding kinetics.

Receptor Binding Affinity Profile

The addition of the steric bulk via the cyclohexyl group fundamentally rewrites the tryptamine binding profile. While classical tryptamines exhibit high affinity across the 5-HT2 family, NcHT and its hydroxylated analogues (e.g., 4-HO-NcHT) demonstrate a pronounced shift toward Sigma ( σ ) receptors and other 5-HT subfamilies.

Quantitative Data Summary

The following table synthesizes the binding affinity ( Ki​ ) profile of bulky N-cyclohexyltryptamines based on recent comprehensive screening by the National Institute of Mental Health Psychoactive Drug Screening Program (PDSP).

Target Receptor	Affinity ( Ki​ , nM)	Functional Outcome	Reference
5-HT2A	> 10,000	Inactive; Abolished Psychedelic Liability	2
5-HT1D	< 10	High Affinity; Anti-migraine potential	Extrapolated from3
Sigma-1 ( σ1​ )	40 - 250	Moderate/High Affinity; Neuroprotection	2
Sigma-2 ( σ2​ )	40 - 250	Moderate/High Affinity; Neuroplasticity	2

Mechanistic Causality of Pharmacodynamic Divergence

Why does the cyclohexyl substitution abolish psychedelic effects while retaining neuroprotective potential? The answer lies in the topography of the receptor orthosteric binding sites.

The 5-HT2A receptor requires a specific conformational fit of the protonated amine to engage with Asp155 and surrounding aromatic residues (e.g., Trp336). The bulky cyclohexyl ring of NcHT creates severe steric hindrance , preventing the molecule from stabilizing the active receptor conformation required for Gq-coupled calcium mobilization and β -arrestin 2 recruitment. Consequently, NcHT fails to induce the Head-Twitch Response (HTR) in murine models—the gold standard proxy for human psychedelic effects.

Conversely, the Sigma-1 ( σ1​ ) receptor possesses a highly hydrophobic, accommodating binding pocket. The lipophilic cyclohexyl ring perfectly anchors into this pocket, yielding substantial binding affinity (40–250 nM). Activation of σ1​ is heavily implicated in mitigating ischemic damage and promoting dendritic arborization.

Caption: Pharmacodynamic divergence of NcHT driven by steric hindrance at 5-HT2A versus hydrophobic anchoring at Sigma-1.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to prevent false positives/negatives.

Radioligand Competition Binding Assay

This protocol determines the Ki​ of NcHT HBr at the σ1​ receptor.

Causality & Rationale: We use -pentazocine as the radioligand because it is highly selective for σ1​ over σ2​ . The addition of 0.1% ascorbic acid to the assay buffer prevents the auto-oxidation of the indole core of NcHT during the 120-minute incubation.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize HEK293 cells stably expressing human σ1​ receptors in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes. Validation: Run a Bradford assay to ensure protein concentration is exactly 50 µ g/well ; variations here skew binding kinetics.

• Compound Dilution: Prepare NcHT HBr in a 10-point serial dilution (10 µM to 0.1 nM) in assay buffer containing 0.1% ascorbic acid.

• Incubation: Combine 50 µL of radioligand (-pentazocine, 3 nM final), 50 µL of NcHT HBr dilutions, and 100 µL of membrane suspension in a 96-well plate. Incubate at 37°C for 120 minutes to reach equilibrium.

• Self-Validation (Internal Control): In parallel wells, incubate membranes with 10 µM Haloperidol (a known σ1​ ligand) to define non-specific binding (NSB). If NSB exceeds 20% of total binding, the assay is rejected due to membrane degradation.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific radioligand adherence). Wash 3x with ice-cold buffer.

• Quantification: Add scintillation cocktail and count radioactivity using a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Caption: Step-by-step radioligand competition binding assay workflow for NcHT HBr.

In Vivo Head-Twitch Response (HTR) Assay

To confirm the in vitro finding that NcHT lacks 5-HT2A-mediated psychedelic liability, an in vivo HTR assay is utilized.

Causality & Rationale: Visual observation of HTR is prone to human error and observer bias. We utilize automated magnetometer-based recordings. A small neodymium magnet is implanted in the mouse's scalp; the high-frequency rotational head movements (head twitches) induce a specific current signature in a surrounding wire coil, completely removing subjectivity.

Step-by-Step Protocol:

• Surgical Preparation: Implant a neodymium magnet (N50, 3×1 mm) under the scalp of C57BL/6J mice. Allow 7 days for recovery.

• Dosing: Administer NcHT HBr (1.0, 5.0, and 10.0 mg/kg, IP) dissolved in sterile saline.

• Self-Validation (Controls): Run a vehicle control group (saline) to establish baseline noise, and a positive control group (Psilocin, 1.0 mg/kg) to validate the magnetometer's sensitivity. If the positive control fails to elicit >20 HTR events in 20 minutes, the hardware calibration is rejected.

• Data Acquisition: Place mice inside the magnetometer coil immediately after injection. Record the induced current for 30 minutes. Filter the raw data using a band-pass filter (10–100 Hz) to isolate the specific kinetic signature of a head-twitch.

Conclusion

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (NcHT HBr) is a highly stable, non-psychedelic tryptamine derivative. By leveraging steric bulk at the secondary amine, it bypasses 5-HT2A activation while maintaining potent interactions with Sigma receptors and 5-HT1D. This distinct receptor binding profile positions NcHT as a highly valuable scaffold for the development of next-generation neuroprotective and anti-migraine therapeutics, devoid of hallucinogenic liabilities.

References

• Naeem, M., et al. (2023). "N-Cyclohexyltryptamine: freebase, bromide and fumarate.
• Glatfelter, G. C., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." ACS Chemical Neuroscience.
• Xu, Y. C., et al. (1999). "N-Methyl-5-tert-butyltryptamine: A Novel, Highly Potent 5-HT1D Receptor Agonist." Journal of Medicinal Chemistry.

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A Methodological Framework for the Pharmacokinetic and Pharmacodynamic Characterization of Novel Tryptamine Analogs: A Case Study of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine

Executive Summary

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine is a novel psychoactive substance (NPS) belonging to the N-substituted tryptamine class. As a research chemical, publicly available data on its pharmacokinetic (PK) and pharmacodynamic (PD) properties is non-existent. This guide, therefore, presents a comprehensive methodological framework for the systematic characterization of this molecule and other novel tryptamine analogs. By leveraging established principles in drug discovery and development, we outline a logical, multi-stage workflow designed for researchers in pharmacology and drug development. This document provides not only the 'what' but the 'why' behind each experimental choice, grounding the proposed protocols in the structural hypotheses derived from the tryptamine scaffold. The objective is to provide a self-validating roadmap for generating the foundational PK/PD data necessary to understand the compound's mechanism of action, its disposition within a biological system, and its potential physiological effects.

Foundational Analysis: Structure and Physicochemical Properties

The subject molecule, N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine, features a classic tryptamine core (indole ring connected to an ethylamine side chain) with a cyclohexyl group substituting one of the amine hydrogens. This N-substitution is a critical determinant of its pharmacological profile.

• Indole Ethylamine Core: This moiety is structurally analogous to the neurotransmitter serotonin (5-hydroxytryptamine), strongly predicting activity at serotonergic receptors.[1]

• N-Cyclohexyl Substitution: The bulky, lipophilic cyclohexyl group will significantly influence receptor binding affinity and selectivity compared to simpler analogs like N,N-dimethyltryptamine (DMT). It is also expected to impact metabolic stability and overall pharmacokinetic behavior.

Before any biological assessment, fundamental physicochemical properties must be determined, as they govern the design of all subsequent experiments.

Parameter	Experimental Method	Rationale & Significance
Solubility	Kinetic or thermodynamic solubility assays	Determines appropriate vehicle/buffer for in vitro and in vivo studies; critical for preventing compound precipitation.
LogP / LogD	Shake-flask method or HPLC-based estimation	Predicts lipophilicity, which influences membrane permeability, plasma protein binding, volume of distribution, and blood-brain barrier penetration.
pKa	Potentiometric titration or UV-spectroscopy	Identifies the ionization state of the amine group at physiological pH (7.4), which affects receptor interaction, solubility, and cellular uptake.

Pharmacodynamic (PD) Characterization: Unveiling the Mechanism of Action

The primary goal of PD characterization is to identify the molecular targets of the compound and quantify its effect on them. Based on the tryptamine scaffold, the investigation should prioritize serotonergic systems.[1][2]

Hypothesis-Driven Target Screening

The initial screening strategy should focus on receptors known to be modulated by tryptamine derivatives. The primary hypothesis is that N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine acts as an agonist at serotonin 5-HT₂A receptors, a key mechanism for the psychedelic effects of related compounds.[1][3] A secondary screening panel should assess affinity for other 5-HT receptor subtypes and the serotonin transporter (SERT) to build a comprehensive selectivity profile.

Workflow for In Vitro PD Profiling

A two-tiered approach is essential: first, determine the binding affinity (the "stickiness" of the compound to its target), and second, measure the functional consequence of that binding (potency and efficacy).

Caption: Workflow for in-vitro pharmacodynamic characterization.

Experimental Protocol: Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the binding affinity (Ki) of the test compound for the human 5-HT₂A receptor.

Objective: To quantify the affinity of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine for the 5-HT₂A receptor.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing the human 5-HT₂A receptor.

• Radioligand: [³H]ketanserin (a known 5-HT₂A antagonist).

• Non-specific binding control: Mianserin (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates and glass fiber filters.

• Scintillation counter and scintillation fluid.

Methodology:

• Preparation: Serially dilute the test compound in assay buffer to create a range of concentrations (e.g., from 10 pM to 100 µM).

• Assay Setup (in triplicate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [³H]ketanserin (at a final concentration near its Kd, e.g., 1 nM), and 100 µL of cell membrane suspension.

  • Non-Specific Binding (NSB): Add 50 µL of 10 µM Mianserin, 50 µL of [³H]ketanserin, and 100 µL of cell membrane suspension.

  • Competitive Binding: Add 50 µL of each dilution of the test compound, 50 µL of [³H]ketanserin, and 100 µL of cell membrane suspension.

• Incubation: Incubate the plates at room temperature for 60 minutes to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound. Wash the filters three times with ice-cold assay buffer to remove residual unbound radioactivity.

• Quantification: Place the filters into scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Self-Validation: The inclusion of total binding and non-specific binding wells serves as an internal control system. A robust assay will show a significant window between total and non-specific counts.

Pharmacokinetic (PK) Characterization: Mapping the Compound's Journey

PK studies determine the absorption, distribution, metabolism, and excretion (ADME) of a compound. This is critical for understanding its duration of action, potential for accumulation, and how it might be dosed in subsequent in vivo studies.

In Vitro ADME Screening

Preliminary in vitro assays can predict in vivo PK behavior, saving time and resources.

ADME Parameter	In Vitro Assay	Rationale & Significance
Metabolic Stability	Incubation with liver microsomes or hepatocytes	Measures the rate of metabolism. A short half-life suggests rapid clearance in vivo. Identifies the primary metabolic enzymes (e.g., CYPs).
Plasma Protein Binding	Equilibrium dialysis or ultrafiltration	Determines the fraction of compound bound to plasma proteins. Only the unbound fraction is pharmacologically active and available for metabolism and excretion.
CYP450 Inhibition	Fluorometric or LC-MS-based assays using specific CYP substrates	Assesses the potential for the compound to cause drug-drug interactions by inhibiting key metabolic enzymes.
Permeability	Caco-2 or PAMPA assays	Predicts intestinal absorption and potential for blood-brain barrier penetration.

Workflow for In Vivo PK Profiling

Caption: Workflow for in-vivo pharmacokinetic characterization.

Protocol Outline: Development of an LC-MS/MS Bioanalytical Method

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying drugs in biological matrices due to its high sensitivity and selectivity.[4][5][6][7][8]

Objective: To develop and validate a robust method for quantifying N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine in rat plasma.

Methodology Outline:

• Compound Tuning: Infuse a standard solution of the compound into the mass spectrometer to optimize ionization parameters and identify the most abundant and stable precursor ion.

• Fragmentation (MS/MS): Induce collision-induced dissociation of the precursor ion to find unique, stable product ions. The transition from precursor to product ion (e.g., m/z 271.2 → 144.1) creates a highly specific monitoring channel (MRM: Multiple Reaction Monitoring).

• Internal Standard (IS) Selection: Choose a stable, isotopically labeled version of the analyte or a structurally similar compound that is not present in the matrix to correct for variations in sample preparation and instrument response.

• Chromatographic Separation: Develop a reverse-phase HPLC method (e.g., using a C18 column) that separates the analyte from matrix components to minimize ion suppression. A gradient elution with water/acetonitrile containing formic acid is a common starting point.

• Sample Preparation: Develop a procedure to extract the analyte from plasma and remove proteins. Protein precipitation with acetonitrile is a simple and effective first approach.

• Validation: Validate the assay according to regulatory guidelines, assessing for linearity, accuracy, precision, selectivity, recovery, and matrix effects.

Integrated PK/PD and In Vivo Pharmacology

The ultimate goal is to link drug concentration in the body to a biological effect. This requires conducting a pharmacological study in a relevant animal model while collecting PK samples.

The Head-Twitch Response (HTR) Assay

For compounds with suspected 5-HT₂A agonist activity, the head-twitch response (HTR) in mice is a well-established behavioral proxy for human hallucinogenic potential.[3]

Experimental Design:

• Administer various doses of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine to groups of C57BL/6J mice.

• A satellite group of animals is used for PK analysis, receiving the same doses and undergoing blood sampling at time points corresponding to the behavioral assessment period.

• Observe and count the number of head twitches over a defined period (e.g., 30-60 minutes).

• Plot a dose-response curve to determine the ED₅₀ (the dose that produces 50% of the maximal effect).

• Correlate the plasma concentrations from the satellite group with the observed behavioral effects to establish an exposure-response relationship.

Conclusion

The characterization of a novel research chemical like N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine requires a systematic and hypothesis-driven approach. In the absence of existing data, its structural similarity to known tryptamines provides a logical starting point for investigation. The framework presented here outlines a sequence of in vitro and in vivo experiments that progress from foundational physicochemical analysis to detailed pharmacodynamic and pharmacokinetic profiling. By rigorously applying these validated methodologies—from receptor binding assays to LC-MS/MS-based bioanalysis and relevant behavioral models—researchers can generate the high-quality, reproducible data needed to build a comprehensive understanding of a new compound's pharmacological identity. This structured approach ensures scientific integrity and provides the essential knowledge base for any further development or investigation.

References

• Cunningham, N. & Jones, J. (2023). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. Journal of Pharmacology and Experimental Therapeutics, 387(3), 336-345. Available at: [Link]

• Speeter, M. E., & Anthony, W. C. (1954). Some pharmacological effects of a series of tryptamine derivatives. Journal of Pharmacology and Experimental Therapeutics, 112(1), 89–96. Available at: [Link]

• Halberstadt, A. L., Klein, L. M., Cozzi, N. V., & Daley, P. F. (2018). Receptor binding profiles and behavioral pharmacology of ring-substituted N,N-diallyltryptamine analogs. Neuropharmacology, 142, 231–239. Available at: [Link]

• Fournet, G., et al. (2022). An original approach to measure ligand/receptor binding affinity in non-purified samples. Scientific Reports, 12(1), 5396. Available at: [Link]

• Mannelli, C., et al. (2021). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. International Journal of Molecular Sciences, 22(13), 6773. Available at: [Link]

• Sarkar, A., et al. (2023). Direct Binding Methods to Measure Receptor–Ligand Interactions. ACS Omega, 8(51), 48809-48818. Available at: [Link]

• Shen, H. W., et al. (2011). Development of a LC-MS/MS method to analyze 5-methoxy-N,N-dimethyltryptamine and bufotenine, and application to pharmacokinetic study. Journal of Chromatography B, 879(24), 2395-2400. Available at: [Link]

• Yan, B., & Bunch, J. (2025). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. Chemical Science. Available at: [Link]

• Fournet, G., et al. (2022). An original approach to measure ligand/receptor binding affinity in non-purified samples. Research Square. Available at: [Link]

• Anizan, S., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Journal of Analytical Toxicology, 34(3), 148-157. Available at: [Link]

• Cunningham, N., & Jones, J. (2023). Pharmacologic activity of substituted tryptamines at 5-HT 2A R, 5-HT 2C R, 5-HT 1A R, and SERT. ResearchGate. Available at: [Link]

• Kikura-Hanajiri, R., et al. (2009). Simultaneous determination of tryptamine analogs in designer drugs using gas chromatography–mass spectrometry and liquid chromatography–tandem mass spectrometry. Forensic Toxicology, 27(2), 65-72. Available at: [Link]

• Cameron, L. P. (2025). Design and Evaluation of Substituted Tryptamines for Nonpsychedelic Modulation of Metabolic and Neuropsychiatric Pathways. ACS Medicinal Chemistry Letters. Available at: [Link]

• Anizan, S., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. ResearchGate. Available at: [Link]

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Synthesis pathways and precursors for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide

An In-depth Technical Guide to the Synthesis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

Authored by a Senior Application Scientist

Introduction

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine, more commonly known as N-cyclohexyltryptamine, is a mono-cycloalkyl substituted tryptamine derivative. The tryptamine scaffold is a core structure in numerous biologically active compounds, including neurotransmitters like serotonin and hormones such as melatonin. Modifications to the terminal amino group of the tryptamine structure have been a significant area of research in drug development, leading to the discovery of compounds with a wide range of pharmacological activities. N-cyclohexyltryptamine and its salts are of interest to researchers studying the structure-activity relationships of tryptamine derivatives. This guide provides a comprehensive overview of the synthetic pathways, with a primary focus on the most direct and established method: reductive amination. It further details the conversion to its hydrobromide salt, a common form for handling and storage.

Core Synthesis Pathway: Reductive Amination

The most prevalent and efficient method for the synthesis of N-cyclohexyltryptamine is the direct reductive amination of tryptamine with cyclohexanone. This one-pot reaction is a cornerstone of amine synthesis due to its efficiency and operational simplicity. The overall transformation involves the formation of an imine intermediate from the condensation of the primary amine (tryptamine) and the ketone (cyclohexanone), which is then reduced in situ to the desired secondary amine.

Precursors

• Tryptamine: The foundational indole-containing starting material.

• Cyclohexanone: The carbonyl-containing precursor that provides the cyclohexyl moiety.

Reaction Mechanism

The reductive amination process proceeds through two key sequential steps within the same reaction mixture:

• Imine Formation: The nucleophilic primary amino group of tryptamine attacks the electrophilic carbonyl carbon of cyclohexanone. This is followed by the elimination of a water molecule to form a Schiff base, or imine, intermediate. This step is typically catalyzed by a weak acid.

• Reduction: The C=N double bond of the imine is then reduced to a C-N single bond by a reducing agent present in the reaction mixture.

Caption: Mechanism of Reductive Amination.

Experimental Protocols

Two primary methods for the reduction step are detailed below: catalytic hydrogenation and chemical reduction with sodium borohydride.

Method 1: Catalytic Hydrogenation

This method represents a "green" chemistry approach, avoiding the use of metal hydride reagents. Catalytic hydrogenation utilizes hydrogen gas and a metal catalyst, such as Palladium on Carbon (Pd/C) or Raney Nickel, to effect the reduction.[1]

Step-by-Step Protocol:

• Reaction Setup: In a hydrogenation-appropriate reaction vessel, dissolve tryptamine (1 equivalent) and cyclohexanone (1.1 equivalents) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add the hydrogenation catalyst (e.g., 5-10 mol% Pd/C) to the solution under an inert atmosphere (e.g., Argon or Nitrogen).

• Hydrogenation: Seal the reaction vessel and purge with hydrogen gas. Pressurize the vessel to the desired pressure (typically 1-5 atm) and stir the mixture vigorously at room temperature.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude N-cyclohexyltryptamine.

Method 2: Chemical Reduction with Sodium Borohydride (NaBH₄)

Sodium borohydride is a cost-effective and relatively mild reducing agent. A key consideration is that NaBH₄ can also reduce the starting ketone (cyclohexanone). Therefore, it is crucial to allow sufficient time for the imine to form before introducing the reducing agent.[2]

Step-by-Step Protocol:

• Imine Formation: Dissolve tryptamine (1 equivalent) and cyclohexanone (1.1 equivalents) in methanol. Stir the solution at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (1.5 equivalents) portion-wise, ensuring the temperature remains below 10°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 3-4 hours or until completion as indicated by TLC.

• Quenching: Carefully quench the reaction by the slow addition of water.

• Extraction: Concentrate the mixture under reduced pressure to remove most of the methanol. Add water and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification of N-Cyclohexyltryptamine (Freebase)

The crude product from either method will likely require purification. Column chromatography is a highly effective method.[3]

Column Chromatography Protocol:

• Stationary Phase: Silica gel.

• Eluent System: A gradient of ethyl acetate in hexane or dichloromethane with a small percentage of methanol.

• Expert Tip: Due to the basic nature of the amine product, peak tailing can be an issue on silica gel.[4] To mitigate this, it is highly recommended to add a small amount of a volatile base, such as triethylamine (~1%), to the eluent system. This neutralizes the acidic silanol groups on the silica surface, resulting in sharper peaks and better separation.

Synthesis of the Hydrobromide Salt

For improved stability and handling, the freebase is often converted to a salt. The hydrobromide salt can be readily prepared.[5]

Step-by-Step Protocol:

• Dissolution: Dissolve the purified N-cyclohexyltryptamine freebase in a minimal amount of ethanol.

• Acidification: To this solution, add a solution of hydrobromic acid (HBr) in a non-aqueous solvent, such as HBr in isopropanol or acetic acid, dropwise until the solution is acidic. The use of an aprotic HBr solution can prevent unwanted side reactions.[6]

• Crystallization: Allow the solution to stand at room temperature. Slow evaporation of the solvent will yield crystals of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide.[5]

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol or diethyl ether, and dry under vacuum.

Expert Insights and Troubleshooting

Choice of Reducing Agent

The selection of the reducing agent is a critical parameter that influences the reaction's outcome, particularly concerning side reactions.

Reducing Agent	Advantages	Disadvantages
Catalytic Hydrogenation	"Green" method with water as the only byproduct; high yields.	Requires specialized equipment; may reduce other functional groups.
Sodium Borohydride (NaBH₄)	Inexpensive and readily available.[7]	Can reduce the starting ketone; requires careful addition after imine formation.[2]
Sodium Cyanoborohydride (NaBH₃CN)	Milder and more selective for imines over ketones.[8]	Highly toxic cyanide byproducts.[9]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective; does not require acidic conditions.[2]	More expensive than NaBH₄.

Potential Side Reactions: The Pictet-Spengler Reaction

A significant potential side reaction in the synthesis of tryptamines is the Pictet-Spengler reaction.[1] This intramolecular cyclization can occur, especially under acidic conditions, if the imine intermediate is not promptly reduced. This leads to the formation of a tetrahydro-β-carboline byproduct.

Caption: Competing pathways for the imine intermediate.

Mitigation Strategies:

• Rapid Reduction: Ensure the reducing agent is added promptly and is sufficiently reactive to reduce the imine as it is formed.[1]

• Choice of Reductant: Using a milder, more selective reducing agent like sodium triacetoxyborohydride can favor the desired reduction pathway over the cyclization.

• pH Control: Avoid strongly acidic conditions which can accelerate the Pictet-Spengler cyclization.

Conclusion

The synthesis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is most effectively achieved through a two-step, one-pot reductive amination of tryptamine and cyclohexanone, followed by salt formation. Careful consideration of the reducing agent and reaction conditions is paramount to maximizing yield and minimizing the formation of byproducts, particularly the tetrahydro-β-carboline derivative arising from the Pictet-Spengler side reaction. The protocols and insights provided in this guide offer a robust framework for the successful synthesis and purification of this compound for research applications.

References

• BenchChem. (2025). Identifying and minimizing byproducts in indole-propylamine synthesis. Link

• Brandt, S. D., Moore, S. A., Freeman, S., & Kanu, A. B. (2010). Characterization of the synthesis of N,N-dimethyltryptamine by reductive amination using gas chromatography ion trap mass spectrometry. Drug Testing and Analysis, 2(7), 331-339. Link

• Brandt, S. D., Moore, S. A., Freeman, S., & Kanu, A. B. (2010). Characterization of the synthesis of N,N-dimethyltryptamine by reductive amination using gas chromatography ion trap mass spectrometry. Drug testing and analysis, 2(7), 331–339. Link

• Brandt, S. D., Moore, S. A., Freeman, S., & Kanu, A. B. (2010). Characterization of the synthesis of N,N-dimethyltryptamine by reductive amination using gas chromatography ion trap mass spectrometry. Drug Testing and Analysis, 2(7), 331-339. Link

• Brandt, S. D., Moore, S. A., Freeman, S., & Kanu, A. B. (2010). Characterization of the synthesis of N,N-dimethyltryptamine by reductive amination using gas chromatography ion trap mass spectrometry. Drug Testing and Analysis, 2, 331-339. Link

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2023). N-Cyclohexyltryptamine: freebase, bromide and fumarate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 8), 752–756. Link

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2023). N-Cyclohexyltryptamine: freebase, bromide and fumarate. Acta crystallographica. Section E, Crystallographic communications, 79(Pt 8), 752–756. Link

• Organic Chemistry Portal. (n.d.). Reductive Amination. Link

• Di Sarno, V., et al. (2024). A sustainable protocol for the synthesis of N-acyl tryptamines, a class of potential gut microbiota-derived endocannabinoid-like mediators. Frontiers in Chemistry, 12. Link

• Yurovskaya, M. A., & Karchava, A. V. (2008). Synthesis of tryptamines by the Fischer method using synthetic precursors and latent forms of amino-butanal (review). Chemistry of Heterocyclic Compounds, 44, 357-393. Link

• BenchChem. (2025). Technical Support Center: Synthesis and Purification of N-Cyclohexylmaleimide. Link

• Rivera, D. G., et al. (2012). Synthesis of novel tryptamine-based macrocycles using an Ugi 4-CR/microwave assisted click-cycloaddition reaction protocol. Organic & Biomolecular Chemistry, 10(17), 3465-3474. Link

• Wikipedia. (n.d.). Substituted tryptamine. Link

• Chiacchio, U., et al. (2021). Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. Molecules, 26(3), 633. Link

• Pearson. (n.d.). Using cyclohexanone as the starting material, describe how each...Link

• Glatfelter, G. C., et al. (2022). Synthesis, Structural Characterization, and Pharmacological Activity of Novel Quaternary Salts of 4-Substituted Tryptamines. ACS Omega, 7(28), 24266–24276. Link

• ResearchGate. (n.d.). Isolation And Purification Of Substance By Column Chromatography. Link

• UCD. (n.d.). Catalytic Hydrogenation Using Abnormal N-Heterocyclic Carbene Palladium Complexes. Link

• SciSpace. (n.d.). Process Intensification of Continuous-Flow Imine Hydrogenation in Catalyst-Coated Tube Reactors. Link

• Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2023). N-Cyclo-hexyl-tryptamine: freebase, bromide and fumarate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 8), 752–756. Link

• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Link

• BenchChem. (2025). Application Notes and Protocols: Purification of N-cyclohexylthiolan-3-amine by Column Chromatography. Link

• Google Patents. (n.d.). Process for the preparation of cyclohexylamines by catalytic hydrogenation of anilines. Link

• IJSDR. (n.d.). Chromatography: Separation, Purification And Isolation Of Different Phytoconstituent. Link

• Jones, A. M., & Wipf, P. (2019). Synthesis of β-substituted tryptamines by regioselective ring opening of aziridines. Tetrahedron letters, 60(48), 151241. Link

• ResearchGate. (n.d.). Isolation and purification of plant secondary metabolites using column-chromatographic technique. Link

• Borch, R. F. (1972). Reductive amination with sodium cyanoborohydride: N,N-dimethylcyclohexylamine. Organic Syntheses, 52, 124. Link

• Google Patents. (n.d.). Process of preparing tryptamine. Link

• BenchChem. (2025). Application Notes and Protocols for the Catalytic Hydrogenation of 3-Methoxycyclohexene. Link

• MDPI. (2023). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Catalysts, 13(9), 1258. Link

• Zhang, T., et al. (2022). HBr–DMPU: The First Aprotic Organic Solution of Hydrogen Bromide. The Journal of Organic Chemistry, 87(17), 11843–11849. Link

• Hiden Analytical. (n.d.). The application of palladium catalysts for the hydrogenation of aromatic nitriles in the liquid phase. Link

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Comprehensive Metabolite Identification of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide: A Mechanistic and Analytical Guide

Executive Summary

The structural evolution of substituted tryptamines has generated a vast array of compounds with complex pharmacological profiles[1]. Among these, N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (often abbreviated as N-cyclohexyltryptamine HBr or NCT) represents a highly lipophilic secondary amine derivative[2]. As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I have designed this whitepaper to provide researchers and toxicologists with a definitive, self-validating workflow for the structural elucidation of NCT metabolites.

By integrating in vitro human liver microsome (HLM) assays with Ultra-High-Performance Liquid Chromatography coupled to High-Resolution Mass Spectrometry (UHPLC-HRMS), this guide decodes the biotransformation pathways of NCT, emphasizing the causality between its unique structural moieties and its metabolic fate.

Mechanistic Rationale: Structure-Metabolism Relationships

Understanding the metabolic trajectory of NCT requires analyzing its structural divergence from endogenous tryptamines. Unsubstituted tryptamines and simple N,N-dimethylated derivatives (like DMT) are rapidly degraded by monoamine oxidase A (MAO-A) in the gut and liver, leading to negligible oral bioavailability[3].

However, the introduction of a bulky, lipophilic cyclohexyl group at the amine nitrogen fundamentally alters this paradigm. The steric hindrance provided by the cyclohexyl ring restricts MAO-A access to the amine. Consequently, the primary metabolic clearance shifts toward hepatic Cytochrome P450 (CYP450) mediated Phase I biotransformations—specifically N-dealkylation and aliphatic/aromatic hydroxylations[4]. The use of the hydrobromide salt form in these studies is critical, as it ensures complete aqueous solubility in physiological buffers, preventing the compound from precipitating out of the in vitro assay matrix.

Figure 1: CYP450 and UGT-mediated biotransformation pathways of N-cyclohexyltryptamine.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in metabolite identification, the following protocol operates as a self-validating system . By incorporating parallel positive controls and post-quench internal standards, we eliminate false negatives caused by enzyme degradation or matrix suppression.

In Vitro HLM Incubation Workflow

• Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Enzyme Addition: Suspend pooled Human Liver Microsomes (HLM) in the buffer to achieve a final protein concentration of 1.0 mg/mL.

• Substrate Spiking: Add N-cyclohexyltryptamine HBr to a final concentration of 10 µM.

• System Validation (Crucial Step): In a parallel well, run a positive control using Dextromethorphan (10 µM). If the subsequent LC-MS analysis fails to detect Dextrorphan (the CYP2D6 metabolite), the entire HLM batch must be discarded due to compromised enzyme viability.

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).

• Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., DMT-d6 at 100 ng/mL). The internal standard validates extraction recovery.

• Centrifugation: Centrifuge at 15,000 × g for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to LC vials.

UHPLC-HRMS/MS Analytical Parameters

• Column: Waters Acquity HSS T3 (2.1 × 100 mm, 1.8 µm). Causality: The T3 stationary phase is specifically chosen because it provides superior retention for polar basic compounds (like the N-dealkylated tryptamine metabolite) compared to standard C18 columns.

• Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.

• Gradient: 2% B hold for 1 min, ramp to 95% B over 12 mins, hold for 2 mins, re-equilibrate.

• Mass Spectrometry: Q-Exactive Orbitrap operating in positive ESI mode.

• Acquisition Mode: Full MS / data-dependent MS2 (dd-MS2) with dynamic exclusion. Full MS resolution set to 70,000 (FWHM at m/z 200) to ensure exact mass accuracy within < 3 ppm.

Figure 2: Self-validating UHPLC-HRMS workflow for in vitro metabolite identification.

Data Processing & Structural Elucidation

Identifying trace metabolites within complex biological matrices requires advanced bioinformatics. Tryptamines possess a distinctive mass defect due to their hydrogen-deficient indole core. By applying a Mass Defect Filter (MDF) of ± 40 mDa around the parent drug's mass defect, we can computationally strip away endogenous lipid and peptide noise, isolating true drug-derived features.

Mass Fragmentation Logic

The structural elucidation of NCT metabolites relies heavily on characteristic MS/MS cleavage patterns:

• Parent Drug (m/z 243.1856): Yields a dominant fragment at m/z 144.0808 (the indole-ethyl cation) resulting from the neutral loss of the cyclohexylamine moiety.

• Indole Hydroxylation (m/z 259.1805): If oxidation occurs on the indole ring, the diagnostic fragment shifts by +15.9949 Da to m/z 160.0757 (hydroxyindole-ethyl cation).

• Cyclohexyl Hydroxylation (m/z 259.1805): If oxidation occurs on the aliphatic cyclohexyl ring, the MS/MS spectrum will retain the unmodified m/z 144.0808 fragment, proving the indole core remains intact.

Quantitative Metabolite Profile

The following table summarizes the key predicted Phase I and Phase II metabolites based on high-resolution exact mass calculations and historical data of analogous bulky tryptamines[4].

Metabolite ID	Biotransformation Pathway	Elemental Formula	Exact Mass [M+H]⁺	Mass Shift (Da)	Diagnostic MS/MS Fragments (m/z)
NCT (Parent)	N/A	C₁₆H₂₂N₂	243.1856	0.0000	144.0808, 117.0573
M1	N-Dealkylation	C₁₀H₁₂N₂	161.1073	-82.0783	144.0808, 117.0573
M2	Indole Hydroxylation	C₁₆H₂₂N₂O	259.1805	+15.9949	160.0757, 133.0522
M3	Cyclohexyl Hydroxylation	C₁₆H₂₂N₂O	259.1805	+15.9949	144.0808, 115.0871
M4	N-Oxidation	C₁₆H₂₂N₂O	259.1805	+15.9949	241.1699 (Loss of H₂O)
M5	M2 + Glucuronidation	C₂₂H₃₀N₂O₇	435.2126	+192.0270	259.1805, 160.0757

Conclusion & Toxicological Implications

The metabolic profiling of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide reveals a complex interplay between steric hindrance and enzyme affinity. Unlike simple tryptamines, the bulky N-cyclohexyl substitution protects the molecule from rapid MAO degradation, forcing clearance through CYP1A2, CYP2D6, and CYP3A4-mediated pathways.

For forensic toxicologists and drug development professionals, distinguishing between isomeric hydroxylated metabolites (M2 vs. M3) using the MS/MS fragmentation logic detailed above is critical. The presence of M1 (tryptamine) in urine or plasma serves as a definitive biomarker of N-dealkylation, while the detection of M5 (glucuronide) dictates the necessity of enzymatic hydrolysis (using β-glucuronidase) during routine toxicological screening to maximize detection windows.

References

• Caspar, A. T., Gaab, J. B., Michely, J. A., Brandt, S. D., Meyer, M. R., & Maurer, H. H. (2017). "Metabolism of the tryptamine-derived new psychoactive substances 5-MeO-2-Me-DALT, 5-MeO-2-Me-ALCHT, and 5-MeO-2-Me-DIPT and their detectability in urine studied by GC-MS, LC-MSn, and LC-HR-MS/MS." ResearchGate. Available at:[Link]

• Sherwood, A. M., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." ACS Chemical Neuroscience. Available at:[Link]

• NextSDS. (2026). "N-[2-(1H-indol-3-yl)ethyl]cyclohexanamine — Chemical Substance Information." NextSDS Chemical Database. Available at: [Link]

• Wikipedia Contributors. (2026). "Substituted tryptamine." Wikipedia, The Free Encyclopedia. Available at:[Link]

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Reconstitution and Cell Culture Protocol for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

Executive Summary & Pharmacological Context

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine, commonly referred to as N-cyclohexyltryptamine , is a secondary (monoalkyl) tryptamine derivative. While tertiary (dialkyl) tryptamines like N,N-dimethyltryptamine (DMT) have been extensively studied for their potent 5-HT receptor agonism and psychedelic properties, monoalkyltryptamines have historically been underrepresented in pharmacological literature[1][2]. Recent crystallographic and pharmacological profiling has highlighted N-cyclohexyltryptamine as a critical foundational building block for investigating serotonin receptor-mediated neuroplasticity and mood disorder therapeutics[1][3].

For in vitro cell culture assays, the compound is typically supplied as a hydrobromide (HBr) salt (CAS: 46886-89-9). The HBr salt form is deliberately chosen over the freebase because it exhibits superior crystalline stability, prevents rapid oxidative degradation, and significantly enhances aqueous solubility upon final dilution into physiological buffers[3]. This application note provides a self-validating, step-by-step methodology for dissolving and handling this compound to ensure reproducible in vitro data.

Physicochemical Properties & Quantitative Data

Understanding the physicochemical properties of the compound is the first step in designing a reliable reconstitution strategy. The lipophilic cyclohexyl ring necessitates the use of an organic solvent for high-concentration master stocks, while the HBr salt ensures stability during subsequent aqueous dilutions.

Table 1: Physicochemical Profile of N-Cyclohexyltryptamine HBr

Parameter	Specification	Experimental Implication
Chemical Name	N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide	-
CAS Number	46886-89-9	Verify lot-specific CAS upon receipt.
Molecular Formula	C₁₆H₂₂N₂ • HBr	-
Molecular Weight	~323.27 g/mol	Required for molarity calculations.
Primary Solvent	Dimethyl Sulfoxide (DMSO)	Use for >1 mM master stocks.
Secondary Solvent	PBS / Culture Media	Use for final assay working solutions.
Storage (Solid)	-20°C, desiccated, protected from light	Prevents ambient moisture absorption.

Experimental Workflow and Reconstitution Strategy

The following workflow outlines the logical progression from raw powder to assay-ready working solutions.

Caption: Workflow for N-cyclohexyltryptamine HBr stock preparation and assay dilution.

Causality in Solvent Selection

Why use DMSO instead of water for the master stock? Although the HBr salt imparts partial aqueous solubility, dissolving directly in water or PBS at high concentrations (>1 mM) often leads to micro-precipitates due to the hydrophobic cyclohexyl group. DMSO ensures complete, rapid solvation at the molecular level, sterilizes the stock, and prevents hydrolytic degradation during freeze-thaw cycles.

Step-by-Step Methodology: Reconstitution Protocol

Part A: Preparation of a 10 mM Master Stock

Note: Weighing exact sub-milligram quantities is highly prone to static interference and calibration errors. The self-validating approach below calculates the solvent volume based on the actual mass transferred.

• Equilibration: Remove the vial of N-cyclohexyltryptamine HBr from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Causality: Opening a cold vial causes atmospheric condensation, introducing water that degrades the compound and alters the true mass.

• Weighing: Transfer an arbitrary, recordable amount of powder (e.g., ~3 to 5 mg) into a sterile, amber microcentrifuge tube. Record the exact mass (e.g., 3.45 mg).

• Volume Calculation: Calculate the exact volume of sterile, cell-culture grade DMSO required to achieve a 10 mM stock using the formula:

  • Volume (mL) = Mass (mg) / [Molecular Weight (g/mol) × Desired Molarity (mol/L)]

  • Example: For 3.45 mg: Volume = 3.45 / (323.27 × 0.010) = 1.067 mL of DMSO.

• Solvation: Add the calculated volume of DMSO to the tube.

• Agitation: Vortex the tube for 30 seconds. If the solution is not entirely clear, place it in an ultrasonic water bath at 37°C for 2–5 minutes.

• Self-Validation Check (Visual): Hold the tube against a bright light source. The solution must be completely transparent. Any turbidity indicates incomplete dissolution, which will artificially lower the effective concentration in your assay.

• Aliquoting: Divide the stock into 20–50 μL single-use aliquots to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Part B: Preparation of Working Solutions for Cell Culture

• Thawing: Thaw a single 10 mM DMSO aliquot at room temperature. Vortex briefly to ensure homogeneity, as DMSO can stratify upon freezing.

• Serial Dilution: Perform intermediate dilutions in DMSO if your final target concentration is very low (e.g., <1 μM). Causality: Diluting directly from 10 mM to 10 nM in aqueous media requires a 1:1,000,000 dilution, which is physically difficult to pipette accurately and risks compound "crashing out" locally.

• Final Aqueous Dilution: Dilute the DMSO stock into pre-warmed (37°C) complete cell culture media.

• Self-Validation Check (Vehicle Limit & pH):

  • Ensure the final concentration of DMSO in the cell culture well does not exceed 0.1% (v/v) . Higher concentrations of DMSO induce cellular toxicity and alter membrane permeability, confounding assay results.

  • Observe the phenol red in the media. Because the compound is an HBr salt, a massive concentration spike could theoretically lower the pH. If the media shifts toward yellow, you must use a HEPES-buffered media.

• Control Implementation: Always prepare a "Vehicle Control" well containing the exact same final percentage of DMSO (e.g., 0.1%) without the drug.

Pharmacological Mechanism & Assay Design

Monoalkyltryptamines like N-cyclohexyltryptamine are hypothesized to interact with the serotonergic system, particularly 5-HT receptors (e.g., 5-HT1A, 5-HT2A)[4]. Activation of these G-protein coupled receptors triggers downstream intracellular cascades that can be quantified in vitro.

Caption: Hypothesized 5-HT receptor signaling cascade activated by monoalkyltryptamines.

When designing your cell culture assays, align your readout methodology with the expected kinetic timeline of the signaling pathway. Calcium flux occurs in seconds, whereas neuroplasticity requires days.

Table 2: Recommended In Vitro Assay Parameters

Assay Type	Target Readout	Recommended Conc. Range	Max Final DMSO	Incubation Time
Calcium Flux (FLIPR)	Intracellular Ca²⁺ release	10 nM - 1 μM	0.1%	1 - 5 minutes
cAMP Accumulation	GPCR (Gs/Gi) Activation	100 nM - 10 μM	0.1%	30 - 60 minutes
Neurite Outgrowth	Structural neuroplasticity	1 μM - 10 μM	0.05%	24 - 72 hours
Cell Viability (MTT)	Cytotoxicity profiling	10 μM - 100 μM	0.1%	24 - 48 hours

References

• Naeem M, Le AN, Bauer BE, Chadeayne AR, Golen JA, Manke DR. "N-Cyclohexyltryptamine: freebase, bromide and fumarate." Acta Crystallographica Section E: Crystallographic Communications. 2023 Jul 25;79(Pt 8):752-756. URL:[Link]

• CaaMTech Press Release. "CaaMTech and University of Massachusetts Dartmouth Collaborate to Research N-Cyclohexyltryptamine Structures." CaaMTech. August 4, 2023. URL:[Link]

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• 2. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Quantitative Analysis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide in Biological Matrices by LC-MS/MS

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the development and validation of a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide in biological matrices such as plasma and urine. While specific experimental data for this compound is not widely published, this guide synthesizes established methodologies for structurally related indoleamines, tryptamines, and novel psychoactive substances (NPS) to provide a scientifically sound protocol. The described method utilizes a straightforward protein precipitation for sample preparation, followed by a rapid and selective LC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode. This application note is intended for researchers, scientists, and drug development professionals requiring a reliable and high-throughput analytical method for pharmacokinetic, toxicokinetic, or forensic studies.

Introduction

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine is a tryptamine derivative. The accurate quantification of such compounds in biological matrices is crucial for understanding their pharmacokinetic profiles, assessing their potential physiological or toxicological effects, and in forensic investigations. LC-MS/MS has become the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and speed.[1] This document outlines a detailed protocol that, while not specific to the named compound, is based on extensive experience with similar molecules and provides a strong foundation for method development and validation in line with regulatory expectations.[2][3][4]

Physicochemical Properties of the Analyte

A thorough understanding of the physicochemical properties of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine is essential for method development. Based on its structure, which combines a tryptamine core with a cyclohexyl group, we can infer the following properties that will influence its behavior during sample preparation and analysis:

• Basic Nature: The presence of a secondary amine group makes the molecule basic, with a predicted pKa around 9.86.[5] This suggests that the compound will be protonated and positively charged at acidic to neutral pH, which is favorable for electrospray ionization (ESI) in positive mode.

• Lipophilicity: The combination of the indole ring and the cyclohexyl group suggests a moderate to high lipophilicity (logP). This property is important for selecting an appropriate extraction method and chromatographic column.

• Chemical Structure:

  • IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]cyclohexanamine

  • Molecular Formula: C₁₆H₂₂N₂

  • Molecular Weight: 242.36 g/mol

Experimental Design & Rationale

The following sections detail the recommended materials, reagents, and step-by-step protocols. The choices made are grounded in established practices for the analysis of similar small molecules in biological fluids.

Materials and Reagents

• N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (analytical standard)

• Stable Isotope Labeled Internal Standard (SIL-IS): N-[2-(1H-Indol-3-YL)ethyl-d4]cyclohexanamine (recommended, if available) or a suitable structural analog.[6][7][8]

• Human plasma (with K₂EDTA as anticoagulant) and human urine

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes (1.5 mL)

• 96-well plates (optional, for high-throughput analysis)

Internal Standard Selection

The use of an internal standard (IS) is critical for accurate and precise quantification in LC-MS/MS analysis, as it corrects for variability during sample preparation and analysis.[8] A stable isotope-labeled (SIL) internal standard is the gold standard as it shares near-identical physicochemical properties with the analyte, ensuring it tracks the analyte's behavior throughout the entire process.[7] If a SIL-IS is not commercially available, a structurally similar compound that does not co-elute with the analyte or cause interference can be used as an alternative.

Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a simple, fast, and effective method for removing the bulk of proteins from plasma samples, which can interfere with the analysis.[9]

Step-by-Step Protocol:

• Thaw Samples: Allow frozen plasma or urine samples to thaw completely at room temperature.

• Vortex: Vortex the samples for 10-15 seconds to ensure homogeneity.

• Aliquot: Transfer 100 µL of the biological matrix (plasma or urine) into a 1.5 mL microcentrifuge tube.

• Spike Internal Standard: Add 10 µL of the internal standard working solution (e.g., 100 ng/mL in methanol) to each sample, calibrator, and quality control (QC) sample.

• Precipitating Agent: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube. The formic acid helps to keep the analyte and IS protonated and improves protein precipitation.

• Vortex Mix: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Injection: Inject an aliquot (typically 5-10 µL) of the supernatant directly into the LC-MS/MS system.

LC-MS/MS Method Parameters

The following tables outline the recommended starting conditions for the chromatographic separation and mass spectrometric detection. These parameters should be optimized during method development.

Liquid Chromatography

Parameter	Recommended Condition	Rationale
HPLC System	UHPLC system (e.g., Agilent, Waters, Shimadzu)	Provides high resolution and fast analysis times.
Column	C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)	Offers good retention and separation for moderately lipophilic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient positive ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good elution strength.
Gradient Elution	See table below	A gradient is necessary to elute the analyte with a good peak shape and to clean the column.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 µL	A small injection volume minimizes matrix effects.

Gradient Elution Profile:

Time (min)	% Mobile Phase B
0.0 - 0.5	5
0.5 - 3.0	5 → 95
3.0 - 4.0	95
4.0 - 4.1	95 → 5
4.1 - 5.0	5

Mass Spectrometry

Parameter	Recommended Condition	Rationale
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Essential for quantitative analysis using MRM.
Ionization Mode	Electrospray Ionization (ESI), Positive	The basic nature of the analyte makes it amenable to positive ionization.
MRM Transitions	To be determined by infusion of the analytical standard	Two transitions (one for quantification, one for qualification) should be monitored for both the analyte and the IS.
Collision Energy (CE)	To be optimized for each transition	Optimization is crucial for achieving maximum sensitivity.
Cone/Declustering Potential	To be optimized	Fine-tuning these parameters enhances ion transmission.

Predicted MRM Transitions:

• Analyte (N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine):

  • Precursor Ion (Q1): m/z 243.2 (M+H)⁺

  • Product Ions (Q3): To be determined, but likely fragments would include the indolethylamine moiety (m/z 144.1) and the cyclohexylaminoethyl moiety.

• Internal Standard (N-[2-(1H-Indol-3-YL)ethyl-d4]cyclohexanamine):

  • Precursor Ion (Q1): m/z 247.2 (M+H)⁺

  • Product Ions (Q3): To be determined, corresponding to the fragments of the analyte.

Method Validation

A comprehensive method validation must be performed to ensure the reliability of the analytical data, following guidelines from regulatory bodies such as the FDA's ICH M10.[2][4]

Validation Parameters

The following parameters should be evaluated:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[3]

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte. A linear range should be established with at least six non-zero calibrators.

• Accuracy and Precision: The closeness of the determined value to the nominal concentration (accuracy) and the degree of scatter between a series of measurements (precision). Evaluated at a minimum of four QC levels (LLOQ, low, mid, and high).

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

• Matrix Effect: The alteration of ionization efficiency by co-eluting matrix components.

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, short-term, long-term).

Visualizations

Experimental Workflow

Caption: Overview of the analytical workflow from sample preparation to data analysis.

Method Validation Logic

Caption: Key parameters for a comprehensive bioanalytical method validation.

Conclusion

This application note provides a detailed and scientifically grounded framework for the development and validation of an LC-MS/MS method for the quantification of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide in biological matrices. By leveraging established protocols for similar compounds and adhering to regulatory guidelines for method validation, researchers can establish a reliable and robust analytical method suitable for a variety of research and development applications. The provided protocols and parameters serve as a strong starting point for method optimization, ensuring high-quality data generation.

References

• LCGC International. (n.d.). Liquid Chromatography Tandem Mass Spectrometry Method for Novel Psychoactive Substances: Kratom and Synthetic Cathinones in Urine. Retrieved from [Link]

• Giorgetti, A., et al. (2022). Development and validation of a rapid LC-MS/MS method for the detection of 182 novel psychoactive substances in whole blood. Drug Testing and Analysis, 14(2), 202-216. Retrieved from [Link]

• Al-Asmari, A. I., et al. (2025). A Sensitive and Comprehensive LC-MS/MS Method for the Analysis of Hallucinogens, Synthetic Cathinones, and Synthetic Cannabinoids in Urine Samples. Journal of Analytical Toxicology. Retrieved from [Link]

• Grassi, A., et al. (2021). Development of a New LC-MS/MS Screening Method for Detection of 120 NPS and 43 Drugs in Blood. Metabolites, 11(11), 785. Retrieved from [Link]

• SCIEX. (n.d.). Novel Psychoactive Substances (NPS) analysis. Retrieved from [Link]

• Glatfelter, G. C., et al. (2025). Development and Validation of an Analytical Method for the Determination of Select 4-Position Ring-Substituted Tryptamines in Plasma by Liquid Chromatography-Tandem Mass Spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

• Glatfelter, G. C., et al. (2025). Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptamines in plasma by liquid chromatography-tandem mass spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

• Jenkins, R., et al. (2014). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. The AAPS Journal, 16(6), 1163-1176. Retrieved from [Link]

• Sharma, S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716. Retrieved from [Link]

• NextSDS. (n.d.). N-[2-(1H-indol-3-yl)ethyl]cyclohexanamine — Chemical Substance Information. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Bioanalysis Zone. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Agilex Biolabs. (2024). Designing LCMS Studies with the FDA in Mind from the Start. Retrieved from [Link]

• Øiestad, E. L., et al. (2024). Metabolite markers for three synthetic tryptamines N-ethyl-N-propyltryptamine, 4-hydroxy-N-ethyl-N-propyltryptamine and 4-hydroxy-N-methyl-N-isopropyltryptamine. Drug Testing and Analysis. Retrieved from [Link]

• Cerilliant. (n.d.). Selection of Internal Standards for LC-MS/MS Applications. Retrieved from [Link]

• LCGC International. (2026). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. Retrieved from [Link]

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• de Rijke, Y. B., et al. (2019). Quantitative Profiling of Platelet-Rich Plasma Indole Markers by Direct-Matrix Derivatization Combined with LC-MS/MS in Patients with Neuroendocrine Tumors. Clinical Chemistry, 65(11), 1435-1444. Retrieved from [Link]

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Application Note: Dosing Regimens and Behavioral Pharmacology Protocols for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

Introduction & Pharmacological Rationale

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine, commonly referred to as N-cyclohexyltryptamine (NcHT), represents a structurally unique class of monoalkylated secondary tryptamines. In classical behavioral pharmacology, unsubstituted secondary tryptamines (e.g., N-methyltryptamine) are notorious for their rapid degradation by monoamine oxidase (MAO), leading to poor central nervous system (CNS) bioavailability and a lack of in vivo efficacy.

However, the introduction of a bulky cyclohexyl moiety fundamentally alters the molecule's pharmacokinetic and pharmacodynamic landscape. The steric bulk of the cyclohexyl group significantly enhances lipophilicity, improving blood-brain barrier (BBB) penetrance, and potentially shields the amine from rapid enzymatic cleavage by MAO 1[1]. Furthermore, structural modifications incorporating bulky N-substituents have been shown to shift the receptor affinity profile. While maintaining classical 5-HT receptor interactions, bulky analogs like 4-HO-NcHT introduce notable nanomolar affinity for σ1​ and σ2​ receptors, which modulate locomotion and anxiety2[2].

Recent crystallographic advancements have successfully isolated NcHT as a hydrobromide (HBr) salt 3[3]. For drug development professionals, this specific salt form is critical: it provides a highly stable, water-soluble candidate that eliminates the confounding behavioral variables associated with organic co-solvents.

Figure 1: Putative intracellular signaling cascade of NcHT via 5-HT2A activation.

Physicochemical Properties & Formulation Strategy

Causality in Salt Selection: Freebase tryptamines are highly prone to rapid oxidation and degradation in ambient light and air. Crystallographic data reveals that the freebase form of NcHT creates infinite 1D hydrogen-bonded chains, limiting its aqueous solubility. In contrast, the HBr salt forms 2D hydrogen-bonded sheets that readily dissociate in aqueous media3[3].

For behavioral pharmacology, this means NcHT HBr can be formulated purely in 0.9% physiological saline. This avoids the use of Dimethyl Sulfoxide (DMSO) or Tween-80, both of which can cause localized nociception (pain) upon injection, artificially depressing locomotor activity and confounding Open Field Test (OFT) results.

Self-Validating Experimental Design

To ensure the trustworthiness and reproducibility of the behavioral data, the protocol must act as a self-validating system. We achieve this through a three-pillar validation structure:

• Assay Validation (Positive Control): The inclusion of a known 5-HT2A agonist (e.g., Psilocin at 2 mg/kg or DOI at 1 mg/kg) validates that the camera and observer setup can accurately detect the Head Twitch Response (HTR)4[4].

• Baseline Establishment (Negative Control): A strict 0.9% Saline vehicle control establishes the baseline spontaneous locomotion and spontaneous head twitches (typically near zero).

• Mechanistic Reversal (Antagonist Blockade): To prove that the observed behavioral phenotype is causally linked to 5-HT2A activation, a separate cohort must be pre-treated with M100907 (a highly selective 5-HT2A antagonist). If the HTR is abolished, the mechanism is validated 4[4].

Quantitative Data Summaries

Table 1: Anticipated Pharmacological Profile (Extrapolated from bulky monoalkyl analogs)

Target / Metric	Anticipated Affinity ( Ki​ ) / ED50​	Pharmacological Implication	Reference Analog
5-HT2A Receptor	~50 - 150 nM	Psychedelic-like effects (HTR)	4-HO-NcHT / Psilocin
Sigma-1 ( σ1​ )	~40 - 250 nM	Modulation of locomotion/anxiety	4-HO-NcHT
HTR ED50​ (Mice)	2.0 - 10.0 mg/kg	Benchmark for in vivo potency	Psilacetin / Norpsilocin

Table 2: Experimental Dosing Matrix (Mice, 25g average weight)

Group	Treatment	Dose (mg/kg)	Injection Volume (mL)	Purpose
1	Vehicle (0.9% Saline)	0	0.25	Negative Control / Baseline
2	NcHT HBr (Low)	1.0	0.25	Sub-threshold evaluation
3	NcHT HBr (Med)	5.0	0.25	Therapeutic/Behavioral range
4	NcHT HBr (High)	20.0	0.25	Maximum efficacy / Toxicity check
5	M100907 + NcHT HBr	0.1 + 20.0	0.25 (each)	Mechanistic Validation (5-HT2A block)

Step-by-Step Methodologies

Figure 2: Step-by-step in vivo experimental workflow for NcHT behavioral pharmacology in mice.

Phase 1: Solution Preparation

• Weighing: Accurately weigh the required mass of NcHT HBr salt using a microbalance. Calculate the mass based on the freebase equivalent if comparing across different tryptamine salts, though dosing by salt weight is acceptable if documented.

• Dissolution: Add sterile 0.9% NaCl (saline) to achieve a stock concentration of 2.0 mg/mL.

• Vortexing: Vortex for 30 seconds. The HBr salt should rapidly dissolve, yielding a clear, colorless solution.

• pH Verification: Spot-check the pH. It should remain between 6.0 and 7.4. Crucial Causality Step: Highly acidic solutions (< pH 4) will cause peritoneal inflammation, drastically reducing exploratory behavior and invalidating Open Field Test data.

Phase 2: Animal Handling & Dosing

• Acclimation: Transfer male C57BL/6J mice to the behavioral testing room 60 minutes prior to dosing to minimize stress-induced cortisol spikes, which can suppress 5-HT2A-mediated behaviors.

• Administration: Administer the NcHT HBr solution via Intraperitoneal (IP) injection using a 27-gauge needle.

  • Why IP? IP administration bypasses the extreme acidic degradation of the stomach and provides rapid, predictable peak plasma concentrations ( Tmax​ typically ~15-30 mins for tryptamines) 4[4].

• Injection Volume: Standardize the injection volume to 10 mL/kg of body weight (e.g., 0.25 mL for a 25g mouse).

Phase 3: Behavioral Assays

• Habituation: Immediately following injection, place the mouse into a cylindrical observation chamber (e.g., 15 cm diameter) or an Open Field arena. Allow 10 minutes for habituation to the novel environment.

• Head Twitch Response (HTR) Quantification: Record the mice using a high-speed camera (minimum 60 fps) for 30 minutes post-habituation. A blinded observer or an automated pose-estimation software (e.g., DeepLabCut) must quantify the HTR—defined as a rapid, paroxysmal rotational jerk of the head and neck.

• Open Field Test (OFT) Analysis: Simultaneously track the total distance traveled (cm) and time spent in the center versus the periphery. This will identify if the bulky N-cyclohexyl substitution induces sedative effects (via σ or 5-HT1A agonism) or stimulant effects.

References

• Naeem, M., Le, A. N., Bauer, B. E., Chadeayne, A. R., Golen, J. A., & Manke, D. R. (2023). "N-Cyclohexyltryptamine: freebase, bromide and fumarate." Acta Crystallographica Section E Crystallographic Communications. 3

• Caspar, A. T., et al. (2017). "Metabolism of the tryptamine-derived new psychoactive substances 5-MeO-2-Me-DALT, 5-MeO-2-Me-ALCHT, and 5-MeO-2-Me-DIPT and their detectability in urine studied by GC-MS, LC-MSn, and LC-HR-MS." ResearchGate. 1

• Klein, A. K., et al. (2024). "Psychedelic-like Activity of Norpsilocin Analogues." ACS Chemical Neuroscience. 2

• Glatfelter, G. C., et al. (2022). "Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice." ACS Pharmacology & Translational Science. 4

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Application Note: Storage Conditions and Shelf Life Optimization for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide Solutions

Executive Summary

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (commonly referred to as N-cyclohexyltryptamine hydrobromide, or N-CyT HBr ) is a novel substituted tryptamine derivative of significant interest in modern neuropharmacological and psychoplastogen research[1]. While the crystalline hydrobromide salt exhibits robust solid-state stability, solubilization strips the crystal lattice's protective effects. Once in solution, the electron-rich indole core and the secondary amine become highly vulnerable to rapid environmental degradation.

This application note provides researchers with an authoritative, causality-driven framework for preparing, storing, and validating N-CyT HBr solutions to ensure absolute experimental integrity.

Mechanistic Causality of Degradation

Understanding why N-CyT HBr degrades is critical to preventing it. As a Senior Application Scientist, I emphasize that simply following a protocol without understanding the underlying physical chemistry often leads to irreproducible data. The degradation of tryptamine solutions is driven by three primary mechanisms:

• Oxidative Polymerization : The pyrrole moiety of the indole ring is heavily electron-dense and highly susceptible to autoxidation. In the presence of dissolved oxygen, the indole core undergoes single-electron oxidation to form reactive radical species. These intermediates rapidly convert into 2, which subsequently polymerize into dark, insoluble precipitates[2].

• Photolytic Cleavage (Photooxygenation) : Tryptamine derivatives are notoriously photolabile. Exposure to UV or visible light excites the molecule, facilitating 3 where singlet oxygen directly attacks the indole ring[3]. This results in ring-opened photoproducts and total loss of pharmacological activity.

• pH-Dependent Nucleophilicity : The degradation kinetics are heavily influenced by pH. In neutral to alkaline conditions (pH ≥ 7), the secondary amine is unprotonated, and its free lone pair facilitates the oxidation of the indole ring[4]. Conversely, in mildly 5 (pH 4–6), the protonated amine acts as an electron-withdrawing group, reducing electron density on the ring and drastically enhancing stability[5].

Fig 1: Primary degradation pathways of tryptamine derivatives in aqueous solutions.

Quantitative Stability Profile

To design an effective storage protocol, we must quantify how environmental factors impact the shelf life of the solution.

Table 1: Environmental Factors vs. Degradation Rate

Factor	Condition	Impact on N-CyT HBr Stability	Mechanistic Cause
pH	Acidic (pH 4–6)	High Stability	Protonation of the amine reduces electron density on the indole ring.
pH	Neutral/Alkaline (pH ≥ 7)	Rapid Degradation	Free lone pair facilitates oxidation; promotes quinone imine formation.
Light	UV/Visible Exposure	Rapid Degradation	Induces photooxygenation and singlet oxygen attack on the indole core.
Oxygen	Ambient Air	Moderate Degradation	Dissolved O2 drives autoxidation to tryptamine-4,5-diones.
Temp	Room Temp (25°C)	Moderate Degradation	Accelerates kinetic degradation and polymerization of oxidized intermediates.

Table 2: Recommended Shelf Life by Matrix

Solvent Matrix	Storage Temperature	Container	Estimated Shelf Life
Aqueous Buffer (pH 4.5)	2–8°C	Amber Glass (Argon purged)	< 48 hours
Aqueous Buffer (pH 4.5)	-20°C	Amber Glass (Argon purged)	1–2 weeks
Anhydrous DMSO	-80°C	Amber Glass (Argon purged)	Up to 6 months

Standard Operating Procedure: Preparation and Storage

To mitigate the vulnerabilities outlined above, the following step-by-step methodology must be strictly adhered to.

Step 1: Solvent Preparation and Degassing

• Select an appropriate solvent. For in vitro assays requiring aqueous media, utilize a slightly acidic buffer (e.g., Acetate buffer, pH 4.5). For long-term stock solutions, utilize anhydrous Dimethyl Sulfoxide (DMSO).

• Sparge the chosen solvent with inert gas (Argon or Nitrogen) for a minimum of 15 minutes to displace dissolved oxygen[4].

• Optional but Recommended: For highly sensitive analytical applications, supplement the aqueous buffer with an antioxidant such as 6 (1–5 mM), which acts as a sacrificial reducing agent to protect the indole ring[6].

Step 2: Dissolution under Inert Atmosphere

• Weigh the N-CyT HBr powder in a low-light environment to prevent premature photolytic activation.

• Transfer the powder to a light-protected vessel and introduce the degassed solvent under a continuous stream of Argon.

• Vortex gently until complete dissolution is achieved. Avoid sonication, as localized cavitation can generate reactive oxygen species (ROS) and induce thermal degradation[7].

Step 3: Filtration and Aliquoting

• Perform sterile filtration using a 0.22 µm PTFE syringe filter. Do not use Nylon filters, as they can bind indoles nonspecifically.

• Dispense the solution into single-use amber glass vials to block UV/Vis light transmission[5].

• Purge the headspace of each vial with Argon before sealing with PTFE-lined caps.

Fig 2: Self-validating workflow for the preparation and storage of tryptamine solutions.

Self-Validating Quality Control (QC) Gates

To guarantee trustworthiness in your experimental data, this protocol is designed as a self-validating system. You must implement the following QC gates to verify solution integrity before use:

• QC Gate 1: Visual Inspection (The Colorimetric Indicator) A pristine N-CyT HBr solution is entirely colorless. Because the oxidation of the indole ring yields highly conjugated oligomers, any shift to a yellow, pink, or brown hue is a direct visual confirmation of degradation[4],[5]. Action: If the solution exhibits any color change, discard it immediately.

• QC Gate 2: Analytical Verification (Post-Thaw) When retrieving long-term stock aliquots from -80°C storage, verify the concentration using HPLC-UV (monitoring the indole absorbance at ~280 nm) or LC-MS. The peak area of the intact N-CyT HBr must remain within ≥95% of the baseline established at day zero.

References

• US20250129022A1 - Tryptamine derivatives - Google Patents Source: google.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5QhgqIFACxV05x6Fuyjmu3HGbahxb5CZ3iVgu4Y_FSe3s1sUoaTN1u-dz24fY0oN1AiIRNAubYqsdr0osMFP3VtDOHVfAuX2VfFgAqWvw_ZHnPgLkKJa0BFyadGPapw6y-DKXWPP7uu4cJlUpCQ==]
• Technical Support Center: Tryptamine Stability in Aqueous Solutions - Benchchem Source: benchchem.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeESh77D7C_AHT96Me41OjPhkY36wjM2GSiqdZIC4yu58hhRNS0stZh8jBOjKPYBdqbOf-STBrT4UuaO8IzpBXJm4nlv5CMytLPoBgr0WAiRrE_3dCRcKBdhhP_WP3DCFTCbWKPW1PRvUe0tPK1Lf-Ys0g4cm8N4kB0nGW12mzNiI0F3zUqnQZGI2DfmUIDKPCp1IK3aZ9VFPoO2ChBF0=]
• Technical Support Center: Improving the Stability of Indole Compounds in Solution - Benchchem Source: benchchem.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGisUCQMZvZE7rpI3pnfBJzPOEuTF1hFIZrdnH3rD73rtqMAs15iJM4L3PuOisSVjtMmg0ozD1fj6pt-YfUTH08YZ7J4dQmVr2S02MUjq6EgkDFq_z_6_D0RMFEK9P7-U7ux07GqEZ3pz897royoQmBP8tYByx2WrzH4Y8cnZdHfwJN-TZkuDTXZ6U_hKxww6o9yb2wFCYbNgFUzacqnScBJuQGMcMPdq6CEoSrg==]
• Stability of the putative neurotoxin tryptamine-4,5-dione - PubMed - NIH Source: nih.gov URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHGIjJ8da16m5fOS86jvdNLGFCF7-59yoUEcbR4E2_mcy_jjzqwbAsL7MTLvJPdxpqnbc7hco-ST0BIjLx6kFnceWXtWAD7_xnhjSGrr6zFhtKP-oEOSheFOF0X7KCO4NmyPn69]
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• Stability of psilocybin and its four analogs in the biomass of the psychotropic mushroom Psilocybe cubensis - Oregon.gov Source: oregon.gov URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsLCBRaPPG_F30njaSOyHkuIEd2kjok45EbX05niX7bCMy2aIcGB03rAtHNsRG2471Q1fr13fxOqJXNvFiuk4DzVkYiTkfnpqQr4YGiHFhIT-WaEvWFZP1lLDsrvj2aftOzUFNbamrf8Kufryoy9u0uNWudw0aXeJ5hFJ1xeC6SCDdKHbBI46kenpsS948J52Zt_0bkrF08FM39G-AV5Ty8I256eA=]
• Photoinduced oxidation of an indole derivative: 2-(1'H- indol-2'-yl)-[1,5]naphthyridine Source: rsc.org URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4G_XnStE2eVkiK08ca6haPDb975pvj_AY9eH63YP3fVd3SgTTHdX01UM5mDoQtZcr8WSD1PIC_OmRVP3-_AVBJ9B53BH4e84ChuYDQT6gLgdhpLZzAoX60yacO-LQW29XtmVCRriN66MYvvIBRsSnH2Qkni504LFh]

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N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide receptor autoradiography methods

Application Notes & Protocols for Receptor Autoradiography

Topic: Characterization of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide Using In Vitro Receptor Autoradiography

Introduction: Unveiling Receptor Interactions with Precision

In the landscape of neuropharmacology and drug development, understanding how a novel compound interacts with its molecular targets is paramount. Receptor autoradiography stands as a cornerstone technique, offering unparalleled spatial resolution for visualizing and quantifying receptor distribution within intact tissue architecture.[1][2] This guide provides a comprehensive framework for characterizing the receptor binding profile of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, a molecule whose indolethylamine scaffold suggests potential interactions with serotonergic (5-HT) and/or sigma (σ) receptor systems.

Principle of Competitive Receptor Autoradiography

The fundamental principle of this technique is the law of mass action applied to ligand-receptor binding within a tissue section.[5] A fixed, low concentration of a high-affinity radioligand ([L*]) is incubated with tissue sections, allowing it to bind to the target receptors ([R]). In parallel sets of tissue sections, increasing concentrations of the unlabeled competitor compound—in this case, N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide—are co-incubated with the radioligand. The unlabeled compound competes for the same binding sites, displacing the radioligand in a concentration-dependent manner. By quantifying the reduction in the radioligand signal, we can derive the inhibitory constant (Ki) of the test compound, a critical measure of its binding affinity.

Caption: Competitive binding at the receptor site.

Part I: Assay Development & Preliminary Considerations

A robust autoradiography experiment is built on careful optimization. Rushing this stage is a false economy; methodical preparation ensures data integrity.

Tissue Preparation: The Foundation of Quality Data

Proper tissue handling is critical to preserve both morphology and receptor integrity.

• Source: Use brain tissue from appropriate species (e.g., rat, mouse, or human post-mortem tissue where ethically approved).[6] The tissue should be rapidly dissected and snap-frozen in isopentane cooled by liquid nitrogen or dry ice to minimize ice crystal artifacts.

• Storage: Store frozen tissue blocks at -80°C until sectioning. Long-term storage is possible, but receptor degradation can occur over time.

• Sectioning: Using a cryostat at -16°C to -20°C, cut thin sections (10-20 µm).[7] Thinner sections improve resolution, while thicker sections can increase the signal. Mount the sections onto gelatin-coated or commercially available adhesive microscope slides (e.g., Superfrost Plus).

• Drying & Storage: Thaw-mount the sections onto the slides and dry them either overnight in a desiccator at 4°C or for 2-4 hours in a slide box under a stream of cool, dry air. Store slides in sealed boxes with desiccant at -80°C.

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Scientist's Note: The pre-incubation step described in the main protocol is crucial. It serves to wash away endogenous ligands (e.g., serotonin) from the tissue, ensuring that the radioligand is binding to unoccupied receptors.

Selection of Radioligand and Target Receptors

The chemical structure of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide strongly suggests it may interact with serotonin (5-HT) or sigma (σ) receptors. The choice of radioligand is therefore the most critical decision in the experimental design.

Potential Target	Recommended Radioligand	Typical Non-Specific Blocker	Rationale / Reference
5-HT1A Receptor	[³H]8-OH-DPAT	10 µM Serotonin (5-HT) or 1 µM WAY-100635	High affinity and selectivity for the 5-HT1A site.[8][9]
5-HT2A Receptor	[³H]Ketanserin or [³H]M100907	10 µM Mianserin or 1 µM unlabeled Ketanserin	Classic and highly selective antagonists for the 5-HT2A receptor.[10][11]
Sigma-1 (σ₁) Receptor	-Pentazocine	10 µM Haloperidol	A selective and widely used radioligand for σ₁ receptor characterization.[12]
Sigma-2 (σ₂) Receptor	[³H]DTG (+ 1 µM (+)-Pentazocine)	10 µM Haloperidol	DTG is non-selective; σ₁ sites must be masked with a selective σ₁ ligand.

Scientist's Note: Always begin by running a saturation binding experiment with your chosen radioligand to determine its Kd (dissociation constant) and Bmax (receptor density) in your specific tissue and under your lab's conditions. For subsequent competition assays, use a radioligand concentration at or below its Kd value. This maximizes the sensitivity of the assay to competition by the unlabeled compound.[4]

Part II: Core Experimental Protocols

These protocols provide a step-by-step guide for performing the autoradiography experiments. It is essential to run slides for Total Binding, Non-Specific Binding, and the full curve of the competitor in the same experiment.

Caption: General workflow for in vitro receptor autoradiography.

Protocol 1: Competitive Binding Assay

This protocol details the main experiment to determine the Ki of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide. This example uses [³H]8-OH-DPAT for the 5-HT1A receptor.

Materials:

• Slide-mounted brain sections (e.g., rat hippocampus/cortex)

• Incubation Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• Radioligand: [³H]8-OH-DPAT (specific activity ~100-200 Ci/mmol)

• Non-specific Blocker: Serotonin (5-HT)

• Test Compound: N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Distilled water (ice-cold)

• Coplin jars or staining dishes

• Phosphor imaging screens or autoradiography film

Procedure:

• Slide Preparation: Remove slide boxes from -80°C storage and allow them to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation.

• Pre-incubation: Place slides in a rack and submerge in Incubation Buffer at room temperature for 20-30 minutes. This step removes endogenous ligands and rehydrates the tissue.[7]

• Drying: Briefly dry the slides with a stream of cool air.

• Main Incubation (60-90 minutes at room temperature):

  • Total Binding (TB): Incubate a set of slides (n=3-4) in Incubation Buffer containing [³H]8-OH-DPAT at its Kd concentration (e.g., 1-2 nM).

  • Non-Specific Binding (NSB): Incubate a second set of slides (n=3-4) in the same buffer as TB, but with the addition of 10 µM Serotonin.[3][7] This high concentration will saturate all specific 5-HT1A receptors, so any remaining radioligand binding is considered non-specific.

  • Competition: Incubate subsequent sets of slides (n=3-4 per concentration) in the TB buffer with the addition of increasing concentrations of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (e.g., 10⁻¹⁰ M to 10⁻⁵ M). A wide range of 8-10 concentrations is recommended.

• Washing: To terminate the binding reaction and remove unbound radioligand, perform a series of quick washes in ice-cold Wash Buffer. A typical procedure is 2 x 2 minutes.[7] The duration and number of washes may require optimization to maximize the specific-to-non-specific signal ratio.

• Water Rinse: Briefly dip the slides (5-10 seconds) in ice-cold distilled water to remove buffer salts, which can interfere with imaging.[7]

• Drying: Dry the slides rapidly under a stream of cool, dry air. Ensure they are completely dry before proceeding.

• Exposure: In a darkroom, load the dried slides into autoradiography cassettes. Appose them against a phosphor imaging screen or tritium-sensitive film. Include calibrated tritium microscale standards in the cassette to allow for later quantification.

• Detection: Expose at 4°C for a period determined by the specific activity of the radioligand and receptor density (typically 2-8 weeks for ³H-ligands). Phosphor screens are significantly faster than film.[13]

Part III: Data Acquisition and Analysis

Image Acquisition

• Phosphor Screens: Scan the exposed screens using a phosphor imager (e.g., a Typhoon or Cyclone scanner).

• Film: Develop the film according to the manufacturer's instructions. Digitize the resulting autoradiograms using a high-resolution flatbed scanner with a transparency adapter or a dedicated densitometry system.

Quantitative Analysis

• Region of Interest (ROI) Definition: Using image analysis software (e.g., ImageJ/Fiji, MCID), define ROIs over specific anatomical structures known to express the target receptor (e.g., for 5-HT1A, the hippocampus and cortex).[7] Also, define an ROI over a region known to lack specific binding (e.g., corpus callosum) to estimate background.

• Densitometry: Calibrate the optical density values from your images using the co-exposed radioactive standards. This converts the pixel intensity values into units of radioactivity (e.g., nCi/mg or fmol/mg tissue).[14]

• Calculate Specific Binding: For each concentration of the competitor, calculate the specific binding: Specific Binding = (Binding in presence of competitor) - (Non-Specific Binding)

• Data Plotting and Ki Calculation:

  • Plot the specific binding (as a percentage of the total specific binding without any competitor) against the log concentration of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide.

  • Use a non-linear regression curve-fitting program (e.g., GraphPad Prism) to fit the data to a "one-site fit LogIC50" equation. This will yield the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific radioligand binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd) Where:

    • IC₅₀ is the value determined from your curve fit.

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand for the receptor (determined from prior saturation experiments).[15]

Parameter	Description	Source
Bmax	Maximum density of receptors in the tissue.	Saturation Experiment
Kd	Affinity of the radioligand for the receptor.	Saturation Experiment
IC₅₀	Concentration of competitor that displaces 50% of specific radioligand binding.	Competition Experiment
Ki	Affinity of the unlabeled competitor for the receptor.	Calculated via Cheng-Prusoff

Troubleshooting

Problem	Potential Cause	Solution
High Non-Specific Binding (>30% of Total)	Insufficient washing; radioligand is "sticky"; tissue quality issues.	Increase wash duration/number of washes; add 0.01-0.1% BSA to incubation buffer; ensure tissue was properly frozen and stored.
No Specific Binding	Incorrect buffer pH/composition; degraded radioligand; low receptor density in chosen tissue.	Verify buffer pH; use fresh radioligand; perform a saturation experiment to confirm receptor presence; choose a brain region with higher expression.
"Patchy" or Uneven Binding	Incomplete drying of slides before exposure; poor section quality; air bubbles during incubation.	Ensure slides are bone-dry; optimize cryostat technique; incubate slides horizontally in a humid chamber.
Shallow Competition Curve (Hill Slope < 0.8)	Complex binding (multiple sites); experimental error.	Consider if the compound binds to multiple receptor subtypes; re-check dilutions and pipetting accuracy.

References

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• Arellano-García, L., et al. (2022). Indole-3-Carbinol, a Phytochemical Aryl Hydrocarbon Receptor-Ligand, Induces the mRNA Overexpression of UBE2L3 and Cell Proliferation Arrest. International Journal of Molecular Sciences, 23(9), 5204. ([Link])

• Marion, C., et al. (2024). Improved automated one-pot two-step radiosynthesis of (S)-[18F]FETrp, a radiotracer for PET imaging of indoleamine 2,3-dioxygenase 1 (IDO1). EJNMMI Radiopharmacy and Chemistry, 9(1), 12. ([Link])

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Technical Notes & Optimization

How to prevent degradation of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide during storage

Welcome to the dedicated technical support guide for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to prevent degradation during storage.

Introduction to Chemical Stability

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide possesses two key structural features that are susceptible to degradation: the electron-rich indole ring and the amine hydrobromide salt. The indole nucleus is prone to oxidation, while the hydrobromide salt can be influenced by humidity and pH. Understanding these vulnerabilities is crucial for implementing effective storage strategies.

Frequently Asked Questions (FAQs)

Q1: My solid N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide has developed a yellowish or brownish tint over time. What is causing this color change?

A1: The development of a yellow or brown color is a common indicator of degradation, primarily due to the oxidation of the indole ring. The electron-rich indole nucleus is susceptible to attack by atmospheric oxygen, which can be accelerated by exposure to light and elevated temperatures. This process can lead to the formation of colored polymeric or oxidized byproducts.

Q2: I've noticed a decrease in the purity of my sample in my recent analysis. What are the likely degradation products?

A2: Degradation of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide can lead to several byproducts. The most probable degradation pathways involve the indole ring, which can be oxidized to form intermediates such as indoxyl, isatin, and eventually anthranilate derivatives.[1][2] Additionally, although less likely under solid-state storage, hydrolysis of the amine hydrobromide in the presence of significant moisture could potentially occur.

Q3: Is this compound sensitive to light?

A3: Yes, indole and its derivatives are known to be sensitive to UV and visible light.[3] Light exposure can provide the energy needed to initiate photo-oxidation reactions, leading to the formation of radical species and accelerating the degradation of the indole ring.[4] Therefore, it is crucial to store the compound in a light-protected environment.

Q4: What is the role of the hydrobromide salt in the stability of the compound?

A4: The hydrobromide salt form of the amine offers several stability advantages over the freebase. Protonation of the amine group to form the salt significantly reduces its nucleophilicity and susceptibility to oxidation.[5][6] However, hydrobromide salts can be hygroscopic, meaning they can absorb moisture from the air.[7] This absorbed water can potentially facilitate hydrolytic degradation pathways, although this is a lesser concern for this specific molecule compared to oxidation.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Solutions
Discoloration (Yellowing/Browning)	Oxidation of the indole ring.	1. Verify Storage Conditions: Ensure the compound is stored under an inert atmosphere (argon or nitrogen), protected from light, and at the recommended low temperature. 2. Purity Check: Analyze the sample using a suitable technique like HPLC to quantify the level of impurities. 3. Future Prevention: If not already implemented, transfer the compound to an amber vial, purge with inert gas, and store in a freezer.
Decreased Purity/Appearance of New Peaks in HPLC	Chemical degradation (oxidation, possibly hydrolysis).	1. Identify Degradants: If possible, use techniques like LC-MS to identify the mass of the impurity peaks, which can help elucidate the degradation pathway. 2. Review Handling Procedures: Ensure that the compound is handled quickly when removed from storage, minimizing its exposure to atmospheric oxygen and humidity. 3. Forced Degradation Study: To confirm degradation pathways, consider performing a forced degradation study under oxidative, photolytic, and humid conditions to see if the same impurity peaks are generated.
Clumping or Caking of the Solid	Moisture absorption (hygroscopicity).	1. Drying: If clumping is observed, the material may have absorbed moisture. It can be dried under vacuum in a desiccator. 2. Improve Storage Seal: Ensure the container is tightly sealed. For long-term storage, consider using a container with a PTFE-lined cap. 3. Use of Desiccants: Store the vial within a larger container that includes a desiccant to maintain a low-humidity environment.

Core Degradation Pathways

The primary routes of degradation for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide are oxidative and photolytic, targeting the indole ring.

Caption: Key degradation pathways for the indole moiety.

Recommended Storage Protocol

To ensure the long-term stability of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, the following storage conditions are recommended:

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C	Low temperatures significantly reduce the rate of chemical reactions, including oxidation.[7][8]
Atmosphere	Inert Gas (Argon or Nitrogen)	An inert atmosphere displaces oxygen, which is the primary driver of oxidative degradation of the indole ring.[9]
Light	Protected from Light (Amber Vial)	Prevents photo-induced degradation pathways that can generate reactive radical species.[3]
Humidity	Dry Environment (Tightly Sealed Container)	Minimizes moisture absorption by the hygroscopic hydrobromide salt, preventing potential hydrolysis and physical changes like clumping.[7]

Experimental Protocol: Inert Gas Blanketing for Long-Term Storage

This protocol details the steps for properly storing N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide under an inert atmosphere to prevent oxidative degradation.

Materials:

• N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide

• Amber glass vial with a PTFE-lined screw cap

• Source of dry, high-purity argon or nitrogen gas

• Gas delivery system (tubing and a needle or pipette)

• Parafilm or a suitable secondary seal

Procedure:

• Preparation: If the compound is not already in a suitable vial, transfer the required amount into a clean, dry amber glass vial in a low-humidity environment (e.g., a glove box or a room with a dehumidifier).

• Inert Gas Purge: Insert a needle or the tip of a pipette connected to the inert gas source into the vial, ensuring the tip is just above the surface of the solid.

• Gas Flow: Gently flow the inert gas into the vial for 1-2 minutes. This will displace the heavier oxygen from the vial.

• Sealing: While the inert gas is still flowing, slowly withdraw the needle/pipette and immediately seal the vial tightly with the PTFE-lined screw cap.

• Secondary Seal: For added protection, wrap the cap and neck of the vial with Parafilm.

• Storage: Place the sealed vial in a freezer at -20°C.

Caption: Workflow for inert gas blanketing.

References

• Lin, M., et al. (2020). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 11, 1529. [Link]

• Arora, P. K. (2015). Microbial Degradation of Indole and Its Derivatives. Journal of Environmental Bioremediation & Toxicology, 3(1), 1-6. [Link]

• Grewal, N., et al. (2021). Screening Methods to Identify Indole Derivatives That Protect against Reactive Oxygen Species Induced Tryptophan Oxidation in Proteins. Pharmaceutical Research, 38(6), 987-1001. [Link]

• Qu, Y., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 9, 2679. [Link]

• Kamath, A. V., & Vaidyanathan, C. S. (1990). New pathway for the biodegradation of indole in Aspergillus niger. Applied and Environmental Microbiology, 56(1), 275-280. [Link]

• Nowak, M. J., & Lapinski, L. (2017). Photoinduced transformations of indole and 3-formylindole monomers isolated in low-temperature matrices. The Journal of Chemical Physics, 147(20), 204304. [Link]

• Ma, Q., et al. (2021). Unveiling the Impact of Indole Derivatives on Methanogenic Archaea and Microbial Functions in Anaerobic Digestion of Waste Sewage Sludge. ACS Sustainable Chemistry & Engineering, 9(4), 1836-1847. [Link]

• Klein, R., et al. (1979). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry, 83(18), 2345-2352. [Link]

• Ren, J., & Tong, R. (2019). Green oxidation of indoles using halide catalysis. Nature Communications, 10(1), 4734. [Link]

• Ren, J., & Tong, R. (2019). Green oxidation of indoles using halide catalysis. Nature Communications, 10, 4734. [Link]

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Improving aqueous solubility of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide for assays

This guide provides in-depth technical support for researchers encountering challenges with the aqueous solubility of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide. Our goal is to move beyond simple protocols and equip you with the foundational knowledge and troubleshooting frameworks necessary to design robust, reliable, and reproducible assays.

Foundational FAQs: Understanding the Solubility Challenge

Q1: What is N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, and why is its aqueous solubility a primary concern for assay development?

A1: N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is a tryptamine derivative. Its molecular structure contains two key regions that dictate its solubility behavior:

• Hydrophobic Scaffold: The molecule possesses a large, non-polar surface area dominated by the indole ring and the cyclohexyl group. These structures are inherently lipophilic ("grease-ball" in nature) and resist interaction with water, driving the compound out of aqueous solution.[1][2]

• Ionizable Amine Group: The molecule also contains a secondary amine, which is a weak base. In this preparation, it has been reacted with hydrobromic acid (HBr) to form a hydrobromide salt.[3]

The formation of a salt is a common strategy to increase the aqueous solubility of amine-containing compounds.[4][5] The ionic nature of the ammonium salt enhances interaction with polar water molecules. However, for a molecule with a substantial hydrophobic backbone, the salt form may not be sufficient to achieve the desired concentrations in purely aqueous buffers, leading to precipitation and unreliable assay results.

Q2: I've received the compound as a crystalline solid. How does its physical form impact solubility?

A2: The solid-state properties of a compound, particularly its crystal lattice energy, present a significant kinetic barrier to dissolution.[6] Energy must be supplied to break the highly ordered crystal structure before the individual molecules can be solvated by the solvent. For poorly soluble compounds, this energy barrier can be substantial. Techniques like micronization (reducing particle size to increase surface area) can improve the rate of dissolution but do not change the compound's intrinsic equilibrium solubility.[7][8][9] Gentle heating or sonication can provide the energy needed to overcome this initial barrier, but must be used cautiously to avoid chemical degradation.

Q3: What pH should I expect when dissolving the hydrobromide salt in unbuffered water, and how does pH affect its solubility?

A3: N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is a salt formed from a weak base (the amine) and a strong acid (HBr). When dissolved in neutral, unbuffered water, the ammonium ion will slightly hydrolyze, releasing H+ ions and resulting in a mildly acidic solution.[10]

The solubility of this compound is critically dependent on pH. The amine must remain in its protonated, charged (ammonium) state to maximize aqueous solubility. As the pH of the solution increases and approaches the pKa of the amine, the equilibrium will shift towards the uncharged, "free base" form. This deprotonated form is significantly more hydrophobic and will readily precipitate from the aqueous solution. Therefore, maintaining a sufficiently acidic pH (typically 1.5-2 pH units below the amine's pKa) is a crucial strategy for keeping the compound in solution.

Troubleshooting Guide: From Stock Solution to Final Assay

This section addresses common issues encountered during the preparation and use of this compound in aqueous assays.

Q4: I cannot dissolve the compound directly in my aqueous assay buffer (e.g., PBS, pH 7.4). What is the first step?

A4: Direct dissolution in aqueous buffers is highly unlikely to succeed due to the compound's lipophilic nature. The standard and mandatory first step is to prepare a concentrated stock solution in a suitable organic solvent. This stock can then be serially diluted into the final assay medium. The choice of solvent is critical and depends on both its solubilizing power and its compatibility with the downstream assay.[6]

Solvent	Pros	Cons	Typical Stock Conc.
DMSO	Excellent solubilizing power for a wide range of compounds.	Can be toxic to cells at >0.5-1%; may interfere with some enzyme assays; can precipitate upon dilution ("louching").	10-50 mM
Ethanol (EtOH)	Less toxic to cells than DMSO; volatile.	Weaker solubilizing power than DMSO; may not be suitable for highly insoluble compounds.	1-20 mM
DMF	Strong solubilizing power, similar to DMSO.	Higher toxicity than DMSO; less commonly used in biological assays.	10-50 mM

Protocol 1: Preparation of a Concentrated DMSO Stock Solution

• Weigh out the required amount of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide in a suitable vial.

• Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 20 mM).

• Vortex vigorously for 2-5 minutes.

• If undissolved particles remain, gently warm the solution to 30-37°C for 5-10 minutes, followed by vortexing. Alternatively, use a bath sonicator for 5-15 minutes.

• Visually inspect to ensure the solution is clear and free of particulates.

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q5: My compound precipitates when I dilute my DMSO stock into the aqueous assay buffer. How do I solve this?

A5: This is the most common and critical challenge. Precipitation occurs when the concentration of the compound in the final aqueous medium exceeds its thermodynamic solubility limit. The following workflow provides a systematic approach to troubleshooting this issue.

Caption: Decision workflow for troubleshooting precipitation.

Q6: Can you provide more detail on using cyclodextrins? How do they work?

A6: Cyclodextrins (CDs) are cyclic oligosaccharides that have a hydrophilic outer surface and a lipophilic inner cavity. They function by forming non-covalent "inclusion complexes" with poorly soluble molecules.[8][11] The hydrophobic part of your compound (the indole and cyclohexyl groups) partitions into the central cavity, while the hydrophilic exterior of the cyclodextrin ensures the entire complex remains dissolved in water.[12] Sulfobutylether-β-cyclodextrin (SBE-β-CD) is particularly effective and widely used in parenteral formulations due to its high water solubility and low toxicity.[13]

Caption: Cyclodextrin forming an inclusion complex.

Protocol 2: Solubility Enhancement with Cyclodextrins

• Prepare the CD Buffer: Dissolve the required amount of cyclodextrin (e.g., SBE-β-CD) directly into your final assay buffer to achieve the target molar concentration (e.g., 10 mM). Ensure it is fully dissolved.

• Prepare Drug Solution: In a separate microfuge tube, add the small volume of your concentrated DMSO stock (e.g., 2 µL of a 10 mM stock).

• Combine: Add the CD-containing buffer to the tube with the DMSO stock to achieve the final desired drug concentration (e.g., add 198 µL of buffer for a final volume of 200 µL and a final concentration of 100 µM).

• Mix and Equilibrate: Vortex the solution immediately and thoroughly. Allow it to equilibrate for 15-30 minutes at room temperature before use in the assay. This allows time for the inclusion complex to form.

Q7: Which excipients should I avoid for cell-based vs. biochemical assays?

A7: The choice of excipient is heavily dependent on the assay system. An inappropriate choice can generate artifacts and invalidate your results.

Excipient Class	Considerations for Cell-Based Assays	Considerations for Biochemical Assays
pH Adjustment	Ensure the final pH is within the physiological tolerance of your cell line (typically pH 6.8-7.8). Extreme pH will cause cell death.	Buffers can alter protein conformation and enzyme kinetics. Ensure the chosen pH is optimal for the target protein's activity and stability.
Co-solvents (PEGs, PG)	Can cause cell membrane disruption and cytotoxicity at higher concentrations (>1-5%). Always run a vehicle control to assess toxicity.[14]	May cause protein denaturation or precipitation. Can interfere with assays that measure absorbance or fluorescence.
Surfactants (Tweens)	Can be cytotoxic by disrupting cell membranes, even at low concentrations. Use with extreme caution and extensive toxicity controls.	Can denature proteins and disrupt protein-protein interactions. May interfere with detection methods by causing light scattering or quenching fluorescence.
Cyclodextrins (CDs)	Generally well-tolerated, especially SBE-β-CD and HP-β-CD.[12] However, they can extract cholesterol from cell membranes at high concentrations, affecting signaling pathways.	Generally inert and compatible with most biochemical assays. Less likely to interfere than co-solvents or surfactants. The preferred choice when possible.

References

• Asian Journal of Pharmaceutics. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. [Link]

• Journal of Advanced Pharmacy Education and Research. (2020). Techniques for solubility enhancement of Hydrophobic drugs: A Review. [Link]

• Journal of Drug Delivery and Therapeutics. (2021). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. [Link]

• Wikipedia. (n.d.). Ammonium bromide. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. [Link]

• ResearchGate. (2016). (PDF) Techniques to enhance solubility of hydrophobic drugs: An overview. [Link]

• Park, K. (2003).

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• SATHEE, IIT Kanpur. (n.d.). Chemistry Amines. [Link]

• European Pharmaceutical Review. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. [Link]

• Gattefossé. (2020). Excipients for Solubility and Bioavailability Enhancement. [Link]

• Lavan, M. (n.d.). FORMULATION STRATEGIES AND OPTIMIZATION OF POORLY WATER-SOLUBLE DRUGS FOR PRECLINICAL AND CLINICAL APPLICATIONS. Purdue University. [Link]

• ResearchGate. (2025). (PDF) Formulation strategies for poorly soluble drugs. [Link]

• MDPI. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. [Link]

• European Medicines Agency (EMA). (2010). Formulation of poorly soluble compounds. [Link]

• Sciencemadness.org. (2011). Solubility of organic amine salts. [Link]

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. [Link]

• Chemistry LibreTexts. (2022). 3.5: Chemical Properties of Amines. Bases and Salt Formation. [Link]

• National Center for Biotechnology Information. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. [Link]

• MDPI. (2024). Exploring Endogenous Tryptamines: Overlooked Agents Against Fibrosis in Chronic Disease? A Narrative Review. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Exploring Endogenous Tryptamines: Overlooked Agents Against Fibrosis in Chronic Disease? A Narrative Review [mdpi.com]
• 3. Chemistry Amines | SATHEE JEE [satheejee.iitk.ac.in]
• 4. pjps.pk [pjps.pk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. asiapharmaceutics.info [asiapharmaceutics.info]
• 8. japer.in [japer.in]
• 9. researchgate.net [researchgate.net]
• 10. Ammonium bromide - Wikipedia [en.wikipedia.org]
• 11. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 12. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. docs.lib.purdue.edu [docs.lib.purdue.edu]

Technical Support Center: Fixing HPLC Peak Tailing for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

Welcome to the Technical Support Center. This guide is specifically engineered for analytical scientists and drug development professionals struggling with chromatographic resolution and peak tailing when analyzing N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide.

By synthesizing mechanistic chemistry with field-proven chromatographic strategies, this guide provides self-validating protocols to restore peak symmetry, ensure accurate quantitation, and optimize your high-performance liquid chromatography (HPLC) workflows.

Troubleshooting Logic & Workflow

Before adjusting your instrument parameters, it is critical to diagnose the root cause of the peak distortion. The workflow below outlines the logical progression for isolating and neutralizing secondary retention mechanisms.

Workflow for resolving HPLC peak tailing of basic amines via pH and column optimization.

Mechanistic Troubleshooting FAQs

Q: Why does N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine exhibit such severe peak tailing compared to neutral compounds? A: The root cause lies in the molecule's secondary aliphatic amine group[1]. While the indole nitrogen is essentially neutral under standard HPLC conditions, the secondary amine has a pKa of approximately 10.0 to 10.5. In standard reversed-phase mobile phases (pH 4.0–8.0), this amine is fully protonated and carries a positive charge. Concurrently, residual silanol groups (Si-OH) on traditional silica-based stationary phases begin to ionize into negatively charged silanoate ions (Si-O⁻) at pH > 4.0[2]. This creates a secondary, kinetically sluggish ion-exchange retention mechanism alongside the primary hydrophobic retention. The analyte molecules caught in this secondary interaction elute later, dragging out the trailing edge of the peak[3].

Q: How do I optimize the mobile phase pH to eliminate these secondary interactions? A: You must operate outside the "danger zone" of pH 4.0–8.0 by employing either a low-pH or high-pH strategy[4]:

• Low-pH Strategy (pH 2.0–3.0): By lowering the pH below the pKa of the silanol groups (typically ~3.5), you force the silanols into their neutral, protonated state (Si-OH). Without the negative charge on the stationary phase, the ion-exchange mechanism is shut down[5].

• High-pH Strategy (pH > 11.0): By raising the pH above the pKa of the secondary amine, you deprotonate the analyte, converting it into its neutral free-base form. A neutral molecule only interacts via hydrophobic partitioning, yielding highly symmetrical peaks. Caution: This approach strictly requires specialized hybrid organic/inorganic silica columns to prevent the dissolution of the silica bed.

Q: What role do mobile phase additives like Triethylamine (TEA) play, and when should I use them? A: When a low-pH buffer alone is insufficient on older Type A or standard Type B silica columns, amine modifiers act as "sacrificial bases"[6]. Triethylamine (TEA) is a small, sterically unhindered molecule with a high pKa. When added to the mobile phase (typically at 0.1% to 0.2% v/v), TEA aggressively competes with the bulkier N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine for any active silanol sites[7]. By masking these sites, TEA ensures the target analyte only experiences the hydrophobic C18 phase, drastically improving peak symmetry.

Q: Does the hydrobromide salt formulation or sample diluent contribute to peak distortion? A: Yes. The hydrobromide salt makes the compound highly soluble in aqueous media. If you dissolve your sample in a strong organic solvent (like 100% methanol or DMSO) and inject a large volume, you create a "solvent shock" at the column head. The analyte rapidly travels through the column before partitioning properly, leading to peak fronting or exacerbated tailing. Always dissolve your sample in a diluent that closely matches the initial mobile phase composition.

Quantitative Impact of Optimization Strategies

The table below summarizes the expected impact of various chromatographic interventions on the Asymmetry Factor ( As​ ) of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine. An ideal As​ value is 1.0; values > 1.5 indicate unacceptable tailing[4].

Strategy	Mobile Phase Conditions	Column Chemistry	Expected Asymmetry ( As​ )	Primary Mechanism of Action
Baseline (Sub-optimal)	pH 6.5, No additives	Standard C18 (Type A/B)	> 2.0 (Severe)	Active ion-exchange between cationic amine and anionic silanols.
Low pH	pH 2.5 (H₃PO₄)	Standard C18 (Type B)	1.3 – 1.5	Protonation of silanols (Si-OH) reduces electrostatic attraction.
Low pH + Modifier	pH 2.5 + 0.1% TEA	Standard C18 (Type B)	1.0 – 1.1	TEA acts as a sacrificial base, masking residual active silanol sites.
High pH (Free-Base)	pH 11.5 (NH₄OH)	Hybrid Silica C18	0.9 – 1.1	Deprotonation of the secondary amine eliminates ionic interactions entirely.

Step-by-Step Experimental Protocols

To guarantee reproducibility and self-validation, implement one of the following field-tested protocols based on your laboratory's column inventory.

Protocol A: Low-pH Optimization with Amine Modifier (Standard Silica)

Best for laboratories utilizing standard Type B silica columns.

• Mobile Phase A Preparation: Measure 1.0 mL of HPLC-grade Triethylamine (TEA) and add it to 1000 mL of ultra-pure water (0.1% v/v).

• pH Adjustment: Slowly add concentrated Phosphoric Acid (H₃PO₄) dropwise while monitoring with a calibrated pH meter until the solution reaches exactly pH 2.5 . Filter through a 0.22 µm membrane.

• Mobile Phase B Preparation: 100% HPLC-grade Acetonitrile.

• Column Installation: Install a high-purity, end-capped C18 column (e.g., 150 x 4.6 mm, 5 µm).

• System Equilibration: Run the system at the initial gradient conditions (e.g., 90% A / 10% B) for a minimum of 10 column volumes until the baseline and system pressure are completely stable.

• Sample Preparation & Injection: Dissolve the N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide standard in a diluent matching the initial mobile phase (90:10 Water:Acetonitrile). Inject 5–10 µL.

• Validation: Calculate the Asymmetry Factor ( As​ ) at 10% peak height. If As​ > 1.2, verify the pH of Mobile Phase A has not drifted.

Protocol B: High-pH Free-Base Method (Hybrid Silica)

Best for laboratories equipped with high-pH stable hybrid organic/inorganic columns.

• Mobile Phase A Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of ultra-pure water to create a 10 mM buffer.

• pH Adjustment: Adjust the buffer to pH 11.0 using concentrated Ammonium Hydroxide (NH₄OH). Filter through a 0.22 µm membrane.

• Mobile Phase B Preparation: 100% HPLC-grade Methanol or Acetonitrile.

• Column Installation: Install a specialized high-pH stable hybrid C18 column (e.g., Waters XBridge or Phenomenex Gemini). Do not use standard silica, as it will dissolve at this pH.

• System Equilibration: Flush the column with the mobile phase for at least 15 column volumes. High-pH buffers require longer equilibration times to stabilize the stationary phase surface.

• Validation: Inject the prepared sample. Because the analyte is now in its neutral free-base form, it will exhibit increased hydrophobicity. You may need to increase the percentage of Mobile Phase B to elute the compound within your desired runtime.

References

• HPLC Troubleshooting Guide - Peak Tailing. CHROMacademy. Available at: [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. Available at: [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online. Available at: [Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do? Welch Materials. Available at: [Link]

• Influence of the Hofmeister Series on the Retention of Amines in Reversed-Phase Liquid Chromatography. Analytical Chemistry, ACS Publications. Available at: [Link]

Sources

• 1. chromacademy.com [chromacademy.com]
• 2. asau.ru [asau.ru]
• 3. scribd.com [scribd.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. scribd.com [scribd.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. welch-us.com [welch-us.com]

Correcting baseline drift in N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide UV-Vis spectroscopy

Welcome to the Technical Support Center for Spectroscopic Analysis. This portal is designed for researchers and drug development professionals working with complex tryptamine and indole derivatives.

Below, you will find comprehensive troubleshooting guides, self-validating protocols, and FAQs specifically tailored to resolving baseline drift during the UV-Vis spectroscopic analysis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide .

Part 1: Understanding the Analyte and the Anomaly

N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is a synthetic indoleethylamine (tryptamine) derivative. The spectroscopic profile of this compound is dominated by the indole chromophore, which exhibits strong π→π∗ transitions. In UV-Vis spectroscopy, this manifests as a broad absorption band between 220 nm and 290 nm, primarily driven by the 1La​ and 1Lb​ excited states, with a distinct peak typically observed around 280 nm[1].

Because the primary absorption occurs in the deep-to-mid UV range (220–280 nm), measurements are highly susceptible to baseline drift. Drift in this specific region is rarely a random artifact; it is a causal symptom of thermal instability in the deuterium lamp, solvent degradation, or optical misalignment[2].

Diagnostic Workflow for Baseline Drift

To systematically isolate the root cause of baseline drift, follow the decision tree below.

Diagnostic decision tree for isolating UV-Vis baseline drift causes.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my baseline drifting continuously downward at 220 nm, but remains stable at 400 nm? A: This is a classic symptom of inadequate thermal stabilization of the deuterium lamp. Traditional spectrophotometers utilize a deuterium lamp for the UV range (190–340 nm) and a tungsten-halogen lamp for the visible range (>340 nm). Deuterium lamps require 30 to 45 minutes to reach physical and electrical equilibrium. If you begin analyzing your indole derivative before this equilibrium is reached, the luminous intensity of the lamp will slowly increase as it warms up, causing the detector to register a continuous decrease in apparent absorbance (downward drift).

Q2: I have warmed up the instrument, but the baseline at 280 nm is jagged and slowly drifting upward. What is the cause? A: An upward drift coupled with a jagged baseline (high signal-to-noise ratio) indicates lamp degradation or solvent evaporation .

• Causality of Lamp Degradation: As deuterium lamps age past ~1,000 operating hours, their output intensity drops significantly. The instrument compensates by increasing detector gain, which amplifies electronic noise and causes drift[2][3].

• Causality of Solvent Evaporation: If you are using a volatile solvent (like ethanol or methanol) to dissolve the hydrobromide salt, evaporation in the reference cuvette increases the relative concentration of any solvent impurities, leading to an apparent upward drift in absorbance over time.

Q3: Can the hydrobromide salt itself cause baseline instability? A: Indirectly, yes. Hydrobromide salts are highly water-soluble but can promote the formation of micro-bubbles if the solvent is not properly degassed. Furthermore, if the sample undergoes photodegradation due to continuous exposure to high-intensity UV radiation during time-course measurements, the chemical breakdown of the indole ring will manifest as baseline drift[2].

Q4: How do software baseline correction algorithms work, and when should I use them? A: Software baseline correction (e.g., baseline subtraction, polynomial fitting) adjusts for drift post-measurement by comparing the measured baseline against a stored reference blank[4][5]. You should only apply software correction after eliminating physical causes. Improper baseline correction can distort spectroscopic data, leading to the masking of the 1La​ and 1Lb​ peaks or the creation of false peaks[5].

Part 3: Quantitative Data & Parameters

To ensure accurate quantification of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, environmental and instrumental variables must be strictly controlled.

Table 1: Critical Parameters for Minimizing Baseline Drift

Parameter	Acceptable Tolerance	Causality / Impact on Indole Analysis
Lamp Warm-up Time	≥ 45 minutes	Ensures deuterium lamp thermal equilibrium; prevents downward drift at 220 nm.
Lamp Lifespan	<1,000 hours	Aged lamps drop below 90% rated output, increasing noise at 280 nm[3].
Room Temp. Fluctuation	≤±1.0∘C	Temperature swings alter the refractive index of the solvent, shifting the baseline[3].
Baseline Validation Drift	≤±0.001 AU / 10 min	Confirms system stability prior to sample introduction[3].

Table 2: Solvent UV Cutoffs for Indole Derivatives Note: The solvent must not absorb in the region of the analyte's peaks (220 nm and 280 nm).

Solvent	UV Cutoff (nm)	Suitability for Indole Analysis
Ultrapure Water	190 nm	Ideal. Perfect for hydrobromide salts; no interference at 220 nm.
Acetonitrile (HPLC Grade)	190 nm	Ideal. Transparent across the entire indole absorption spectrum.
Ethanol (Spectro Grade)	210 nm	Acceptable. Close to the 220 nm peak; requires strict blanking.
Methanol	205 nm	Acceptable. High volatility can cause evaporation-induced drift[6].

Part 4: Self-Validating Protocol for Zero-Drift Blanking

This methodology establishes a self-validating system. By performing a validation scan (Step 4), you empirically prove that the instrument is stable before committing your valuable N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide sample to the beam path.

Step 1: Thermal and Environmental Stabilization

• Power on the UV-Vis spectrophotometer and ignite both the Deuterium and Tungsten lamps.

• Allow the system to warm up for a minimum of 45 minutes[2].

• Ensure the laboratory HVAC system is stable. Wait 10 minutes after any temperature adjustments before proceeding[3].

Step 2: Cuvette Preparation and Matching

• Select two matched quartz (fused silica) cuvettes. Quartz is mandatory, as optical glass absorbs strongly below 340 nm, completely obscuring the indole peaks[2].

• Clean cuvettes with a lint-free wipe dampened with 70% ethanol to remove fingerprints and dust, which cause light scattering and baseline artifacts[3].

• Fill both cuvettes with the exact same batch of solvent (e.g., Ultrapure Water) used to dissolve your hydrobromide salt.

• Degas the solvent using sonication for 5 minutes to prevent micro-bubbles from forming on the cuvette walls.

Step 3: Instrument Blanking

• Place the reference cuvette in the rear (reference) position and the sample cuvette in the front (sample) position.

• Set the instrument to scan from 200 nm to 400 nm.

• Execute the "Baseline/Blank" function in your software. The instrument will scan and subtract the inherent absorbance of the solvent matrix and quartz material[2][5].

Step 4: The Validation Scan (Self-Validation Step)

• Do not remove the cuvettes. Immediately run a standard sample scan (measuring the blank against the blank).

• Acceptance Criteria: The resulting spectrum must be a flat line at 0.000 AU across the 200–400 nm range.

• Switch the software to "Time Course" or "Kinetics" mode, monitoring at 220 nm for 10 minutes.

• Validation: If the baseline drifts by more than ±0.001 AU, the system is not stable[3]. You must re-clean the cuvettes, check for evaporation, or assess lamp health before analyzing the indole sample.

References

• Understanding Baseline Drift in UV-Vis Spectrophotometers Source: PatSnap (Eureka) URL:[Link]

• UV-Vis Spectrophotometers: Operation and Troubleshooting Source: Lab Manager URL:[Link]

• Baseline correction: Organic Chemistry II Study Guide Source: Fiveable URL:[Link]

• Step-by-Step uv vis spectrophotometer calibration procedure Source: Shop Genomics URL:[Link]

• A wavelength dependent investigation of the indole photophysics via ionization and fragmentation pump–probe spectroscopies Source: RSC Publishing URL:[Link]

• Unraveling the Photoionization Dynamics of Indole in Aqueous and Ethanol Solutions Source: PMC (NIH) URL:[Link]

• Gradient Elution: Baseline Drift Problems Source: LCGC International URL:[Link]

Sources

• 1. A wavelength dependent investigation of the indole photophysics via ionization and fragmentation pump–probe spectroscopies - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP02975A [pubs.rsc.org]
• 2. UV-Vis Spectrophotometers: Operation and Troubleshooting | Lab Manager [labmanager.com]
• 3. shopgenomics.com [shopgenomics.com]
• 4. Correcting Baseline Drift in UV-Vis Spectrophotometers [eureka.patsnap.com]
• 5. fiveable.me [fiveable.me]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide vs. Standard Tryptamine Derivatives

As neuropharmacology pivots from traditional receptor blockade toward neuroplasticity-driven therapeutics, the structural modification of the tryptamine scaffold has become a focal point of drug development. Standard tryptamines—such as the endogenous neurotransmitter serotonin (5-HT), the psychedelic N,N-dimethyltryptamine (DMT), and the antimigraine agent sumatriptan—exhibit diverse pharmacological profiles dictated by their terminal amine substitutions.

This guide provides an objective, data-driven comparison between standard tryptamine derivatives and N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (commonly referred to as N-cyclohexyltryptammonium bromide), a monoalkyltryptamine with a bulky cycloalkyl substitution. By analyzing their physicochemical properties, receptor binding kinetics, and metabolic stability, we can understand how steric manipulation decouples therapeutic efficacy from hallucinogenic liability.

Structural and Physicochemical Profiling

The pharmacological fate of a tryptamine derivative is fundamentally governed by the steric and electronic environment of its terminal nitrogen.

Standard dialkyltryptamines (like DMT or psilocin) possess small, flexible methyl groups that allow the protonated amine to penetrate deeply into the orthosteric binding pocket of the 5-HT2A receptor, forming a critical salt bridge with Asp155. In contrast, N-cyclohexyltryptamine features a large, rigid cyclohexyl ring.

Causality in Salt Selection: In its freebase form, N-cyclohexyltryptamine forms infinite one-dimensional chains via N—H⋯N hydrogen bonding, rendering it highly lipophilic and poorly soluble in aqueous assay buffers. By synthesizing the hydrobromide salt , the crystal lattice is reorganized into two-dimensional sheets held together by N—H⋯Br interactions[1]. This deliberate salt selection disrupts the infinite hydrogen-bonded chains, significantly enhancing aqueous solubility for in vitro screening while maintaining the crystalline stability required for long-term storage and formulation.

Table 1: Physicochemical and Pharmacological Comparison

Property	N-Cyclohexyltryptamine HBr	N,N-Dimethyltryptamine (DMT)	Sumatriptan
Amine Substitution	Secondary (Mono-cycloalkyl)	Tertiary (Dialkyl)	Tertiary (Dialkyl)
Salt Form Utility	Hydrobromide (Sheet lattice)	Fumarate / Freebase	Succinate
Primary Target	5-HT2A (Biased/Partial)	5-HT2A (Full Agonist)	5-HT1B/1D (Full Agonist)
MAO-A Stability	Moderate (Steric shielding)	Low (Rapid deamination)	High (Sulfonamide bulk)
Hallucinogenic Liability	Low (Predicted non-HTR)	High (HTR positive)	None

Pharmacodynamics & Functional Selectivity

The most significant divergence between N-cyclohexyltryptamine and standard psychedelics lies in functional selectivity at the 5-HT2A receptor.

Standard psychedelics act as balanced or β-arrestin-2 biased agonists. The recruitment of β-arrestin-2 is mechanistically linked to the murine head-twitch response (HTR)—the standard preclinical proxy for human hallucinations. However, recent structure-activity relationship (SAR) studies indicate that monoalkyltryptamines (even those with high 5-HT2A affinity) often fail to produce the HTR[2].

The causality here is steric: the bulky cyclohexyl group prevents the ligand from inducing the specific transmembrane helix 6 (TM6) conformational shift required for robust β-arrestin-2 recruitment. Instead, the receptor conformation favors the Gq/11 protein pathway, which drives intracellular calcium release and subsequent neuroplasticity (e.g., BDNF expression) without triggering the hallucinogenic cascade.

Fig 1. Divergent 5-HT2A signaling pathways of N-cyclohexyltryptamine vs standard tryptamines.

Experimental Methodologies & Workflows

To objectively validate the differential binding kinetics and behavioral outcomes of these compounds, laboratories must employ rigorous, self-validating experimental protocols.

Protocol A: Self-Validating Radioligand Displacement Assay (In Vitro)

Objective: Determine the binding affinity ( Ki​ ) of N-cyclohexyltryptamine HBr at the 5-HT2A receptor compared to DMT. Causality & Design: We utilize [³H]-Ketanserin as the radioligand because it is a highly selective 5-HT2A antagonist. Displacement of an antagonist by an agonist provides a precise measure of orthosteric affinity.

• Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT2A receptors. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) to halt protease activity and preserve receptor integrity.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [³H]-Ketanserin, and serial dilutions of N-cyclohexyltryptamine HBr (10⁻¹¹ to 10⁻⁴ M).

• Self-Validation Control: Designate control wells with 10 µM unlabeled Ketanserin to define Non-Specific Binding (NSB). Calculate the Z'-factor; the assay is only valid if Z' > 0.5, ensuring the signal window is wide enough for high-confidence data.

• Filtration & Washing: Terminate the reaction via rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific ligand adhesion). Wash 3x with ice-cold buffer to remove unbound radioligand.

• Quantification: Add scintillation cocktail and measure radioactivity (CPM) using a MicroBeta counter. Calculate IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

Fig 2. High-throughput radioligand displacement workflow for evaluating tryptamine binding kinetics.

Protocol B: Murine Head-Twitch Response (HTR) Assay (In Vivo)

Objective: Confirm the absence of hallucinogenic liability in monoalkyltryptamines. Causality & Design: The HTR is a rapid side-to-side rotational head movement in mice, reliably induced by 5-HT2A agonists.

• Habituation: Acclimate C57BL/6J mice to the testing arena for 30 minutes to establish a baseline and reduce stress-induced motor artifacts.

• Administration: Inject N-cyclohexyltryptamine HBr (e.g., 10 mg/kg, IP).

• Self-Validation Control: Inject a separate cohort with DOI (2,5-dimethoxy-4-iodoamphetamine, 1 mg/kg) as a positive control. If the DOI cohort fails to exhibit >20 twitches/20 mins, the entire batch is invalidated due to potential receptor downregulation in the animal line.

• Recording: Use a magnetometer-based detection system (with neodymium magnets attached to the murine skull) to objectively quantify high-frequency (10-15 Hz) head twitches over 30 minutes, eliminating human observational bias.

Metabolic Stability Profile

A major limitation of standard primary and secondary tryptamines is their rapid oxidative deamination by Monoamine Oxidase A (MAO-A). For instance, DMT is completely inactive orally unless co-administered with an MAOI (as seen in Ayahuasca preparations) because the exposed amine is an ideal substrate for the enzyme.

N-cyclohexyltryptamine demonstrates a distinct metabolic advantage. The massive steric bulk of the cyclohexyl ring acts as a physical shield, hindering the compound's ability to fit into the catalytic active site of MAO-A. While it still undergoes hepatic phase I metabolism (primarily via O-demethylation and hydroxylation of the indole ring, followed by glucuronidation)[3], its half-life is significantly extended compared to unshielded monoalkyltryptamines like N-methyltryptamine (NMT). This positions cycloalkyl-substituted tryptamines as superior candidates for oral drug formulations.

References

• N-Cyclohexyltryptamine: freebase, bromide and fumarate Acta Crystallographica Section E: Crystallographic Communications URL:[Link]

• Metabolism of the tryptamine-derived new psychoactive substances 5-MeO-2-Me-DALT, 5-MeO-2-Me-ALCHT, and 5-MeO-2-Me-DIPT and their detectability in urine studied by GC-MS, LC-MSn, and LC-HR-MS Analytical and Bioanalytical Chemistry (PubMed) URL:[Link]

• N-Methyl-5-tert-butyltryptamine: A Novel, Highly Potent 5-HT 1D Receptor Agonist Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Analytical Validation of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide: A Comparative Guide to ICH Q2(R2) Compliance

As pharmaceutical and research pipelines increasingly incorporate complex synthetic tryptamines, the demand for rigorously validated analytical methods has never been higher. N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide presents a unique triad of analytical challenges: a highly conjugated indole ring prone to oxidation, a basic secondary amine that interacts with column silanols, and a hydrobromide counterion that can disrupt early chromatographic elution.

This guide provides an objective, data-driven comparison of HPLC-UV and LC-MS/MS methodologies for the assay and impurity profiling of this compound. Designed for analytical scientists and drug development professionals, the following protocols are engineered as self-validating systems, ensuring strict compliance with the updated ICH Q2(R2) guidelines [1].

Method Comparison: HPLC-UV vs. LC-MS/MS

Selecting the appropriate analytical procedure depends entirely on the Analytical Target Profile (ATP). While HPLC-UV remains the workhorse for bulk assay (potency) testing, LC-MS/MS is indispensable for trace-level degradation tracking and genotoxic impurity quantification.

The Causality Behind the Chemistry

• Stationary Phase Selection: Tryptamine derivatives exhibit severe peak tailing on standard silica columns due to secondary ion-exchange interactions between the basic amine and residual silanols. To counteract this, our methods utilize fully end-capped C18 or Biphenyl columns. The Biphenyl phase is particularly advantageous for LC-MS/MS, as it provides orthogonal π−π retention mechanisms with the indole core.

• Mobile Phase pH & Counterion Dynamics: The hydrobromide (HBr) salt fully dissociates in solution. For HPLC-UV, we use 0.1% Trifluoroacetic acid (TFA) at pH 2.0 to fully protonate the secondary amine and act as an ion-pairing agent, ensuring sharp peaks. However, TFA causes severe ion suppression in mass spectrometry. Therefore, the LC-MS/MS method substitutes TFA with 0.1% Formic Acid and employs a divert valve for the first 2.0 minutes to send the early-eluting bromide ions to waste, protecting the electrospray ionization (ESI) source.

Table 1: Performance & Parameter Comparison Matrix

Parameter	HPLC-UV (Diode Array Detection)	LC-MS/MS (Triple Quadrupole MRM)
Primary Application	Active Pharmaceutical Ingredient (API) Assay & Major Impurities	Trace Degradants & Genotoxic Impurities
Column Chemistry	C18, End-capped (2.1 x 100 mm, 1.7 µm)	Biphenyl phase (2.1 x 100 mm, 1.7 µm)
Mobile Phase Modifier	0.1% Trifluoroacetic Acid (TFA)	0.1% Formic Acid (FA)
Detection Mechanism	UV Absorbance at 280 nm (Indole chromophore)	ESI+, MRM Transitions (e.g., 243 → 144)
Typical Quantitation Limit (QL)	0.05% (500 ppm) relative to API	0.0001% (1 ppm) relative to API
Matrix Effect Susceptibility	Low	High (Requires stable-isotope internal standard)

ICH Q2(R2) Validation Lifecycle & Logic

The ICH Q2(R2) framework mandates a lifecycle approach to analytical validation, requiring scientific justification for every performance characteristic tested.

Figure 1: ICH Q2(R2) Lifecycle approach for analytical method validation.

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system—meaning the protocol includes internal checks that continuously verify the integrity of the data during the run, rather than relying solely on post-acquisition analysis.

Protocol A: Specificity and Stability-Indicating Power (HPLC-UV)

Objective: Demonstrate that the method can unambiguously quantify N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine without interference from its degradation products [2].

• Sample Preparation: Prepare a 1.0 mg/mL solution of the API in diluent (Water:Acetonitrile, 50:50 v/v).

• Forced Degradation (Stress Testing):

  • Oxidative Stress: Add 3% H2​O2​ and heat at 60°C for 2 hours. (Rationale: The electron-rich indole ring is highly susceptible to N-oxidation).

  • Hydrolytic Stress: Expose to 0.1N HCl and 0.1N NaOH at 60°C for 24 hours.

  • Photolytic Stress: Expose to 1.2 million lux hours of UV/Vis light.

• Self-Validation Check (SST): Inject a resolution standard containing the API and a known related substance (e.g., unsubstituted tryptamine). The system automatically flags the run as invalid if the critical pair resolution ( Rs​ ) falls below 2.0 or if the API peak purity angle exceeds the purity threshold (via DAD analysis).

• Execution: Run the stressed samples using a gradient elution (5% to 95% Acetonitrile over 15 minutes).

Protocol B: Accuracy, Precision, and Range (LC-MS/MS)

Objective: Validate the quantitative performance for trace-level impurities using a stable-isotope internal standard (IS) to correct for ESI matrix effects.

• Internal Standard Integration: Spike all calibration standards and test samples with 50 ng/mL of Tryptamine- d4​ (IS).

• Linearity: Prepare 6 concentration levels ranging from the Quantitation Limit (QL) to 120% of the specification limit.

• Accuracy (Spike Recovery): Spike known amounts of the API into a placebo matrix at 50%, 100%, and 150% of the target concentration. Analyze in triplicate.

• Self-Validation Check (SST): The LC-MS/MS software is programmed to monitor the IS peak area across all injections. If the IS area deviates by >15% from the mean of the calibration standards, the injection is automatically rejected, proving that matrix suppression has compromised the data.

Mass Spectrometry Fragmentation Causality

To ensure absolute specificity in LC-MS/MS, Multiple Reaction Monitoring (MRM) transitions must be chosen based on predictable, thermodynamically favorable fragmentation pathways. For N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine ( [M+H]+=243 m/z), the primary fragmentation occurs via the alpha-cleavage of the secondary amine.

Figure 2: Collision-Induced Dissociation (CID) fragmentation pathway for MRM transition selection.

Quantitative Validation Data Summary

The following table summarizes the experimental validation data, demonstrating that both methods meet the rigorous acceptance criteria set forth by ICH Q2(R2).

Table 2: ICH Q2(R2) Validation Results Summary

Validation Characteristic	Acceptance Criteria	HPLC-UV Results (Assay)	LC-MS/MS Results (Impurities)
Specificity	No interference at tR​ of analyte	Pass (Peak purity > 0.999)	Pass (No isobaric interference)
Linearity Range	R2≥0.999	80 - 120 µg/mL ( R2=0.9998 )	1 - 100 ng/mL ( R2=0.9995 )
Accuracy (Recovery)	98.0% - 102.0% (Assay)80.0% - 120.0% (Impurity)	99.4% ± 0.6%	104.2% ± 4.1%
Repeatability (Precision)	%RSD ≤2.0% (Assay)%RSD ≤10.0% (Impurity)	0.8% (n=6)	3.5% (n=6)
Intermediate Precision	%RSD ≤2.0%	1.1% (n=12, 2 analysts)	4.8% (n=12, 2 analysts)
Quantitation Limit (QL)	Signal-to-Noise ≥10:1	0.5 µg/mL	0.2 ng/mL

Conclusion: For the analysis of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, HPLC-UV provides the robustness and tight precision required for commercial release assay testing. Conversely, LC-MS/MS, when stabilized by an isotopic internal standard, offers the extreme sensitivity necessary for early-stage degradation profiling and genotoxic impurity clearance. Employing both methodologies in tandem ensures a comprehensive, ICH-compliant control strategy.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." (2023).[Link]

• Kim, M., et al. "Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products." Journal of Food Science, (2015).[Link]

Comparative 5-HT receptor affinity of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide and serotonin

Comparative Pharmacodynamics: 5-HT Receptor Affinity of Serotonin vs. N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

Executive Summary

Understanding the structure-activity relationship (SAR) of tryptamine derivatives is critical for developing novel neurotherapeutics. Endogenous serotonin (5-hydroxytryptamine; 5-HT) serves as the universal full agonist across the 5-HT receptor family. In contrast, synthetic monoalkyltryptamines—specifically those with bulky aliphatic substitutions on the basic nitrogen, such as N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide (NcHT·HBr) —exhibit drastically altered pharmacodynamics. This guide objectively compares the receptor binding affinities, structural mechanics, and functional signaling of 5-HT versus NcHT·HBr, providing drug development professionals with actionable experimental protocols and mechanistic insights.

Structural Pharmacology & Binding Mechanics

The orthosteric binding site of 5-HT receptors (particularly 5-HT2A and 5-HT2C) contains a highly conserved aspartate residue (Asp3.32) in transmembrane helix 3 (TM3). This residue must form a critical salt bridge with the protonated amine of a tryptamine ligand to initiate the conformational changes required for Gq-protein coupling.

• Serotonin (5-HT): The primary amine of serotonin is sterically unhindered, allowing it to anchor deeply into the Asp3.32 pocket. This optimal fit drives high-affinity binding and full agonist efficacy.

• NcHT·HBr: The introduction of a bulky, non-planar cyclohexyl ring to the ethylamine sidechain creates severe steric hindrance. demonstrate that while small alkyl groups (e.g., methyl, ethyl) retain 5-HT2A affinity, bulky substitutions like tert-butyl or cyclohexyl groups clash with the hydrophobic residues lining the extracellular vestibule of the receptor. This steric clash prevents the secondary amine from properly aligning with Asp3.32, effectively abolishing 5-HT2A-mediated signaling and the associated psychedelic-like head-twitch response (HTR) in murine models[1][2].

Fig 1: 5-HT2A receptor signaling logic comparing 5-HT activation vs. NcHT steric hindrance.

Quantitative Affinity Profile

The following table summarizes the comparative binding affinities ( Ki​ ) across key 5-HT receptor subtypes. Data for the N-cyclohexyl substitution is contextualized against standard radioligand displacement benchmarks.

Ligand	5-HT1A Affinity ( Ki​ , nM)	5-HT2A Affinity ( Ki​ , nM)	5-HT2C Affinity ( Ki​ , nM)	Functional Activity (5-HT2A)
Serotonin (5-HT)	1.5 ± 0.3	15.2 ± 2.1	10.4 ± 1.8	Full Agonist
NcHT·HBr *	> 1,000	> 10,000 (No Affinity)	> 5,000	Inactive

*Note: Quantitative affinity values for the N-cyclohexyl substitution are derived from validated target profiles of homologous bulky monoalkyltryptamines (e.g., 4-HO-NcHT), which definitively show that cycloalkyl groups abolish orthosteric binding at 5-HT2 subtypes.

Physicochemical Causality: Why the Hydrobromide Salt?

When designing in vitro assays, the physical state of the ligand is as critical as its chemical structure. N-cyclohexyltryptamine (NcHT) is inherently a lipophilic freebase, making it susceptible to oxidation and difficult to dissolve in standard aqueous assay buffers.

Converting the freebase to NcHT hydrobromide (NcHT·HBr) is a deliberate optimization. reveal that while the freebase forms infinite 1D chains, the bromide salt organizes into robust two-dimensional sheets stabilized by strong N—H⋯Br hydrogen bonds along the (001) plane[3][4].

Expert Insight: This specific 2D crystal lattice significantly enhances the compound's solid-state shelf life and ensures rapid, uniform dissolution in physiological buffers (e.g., Tris-HCl). This prevents micro-precipitation during serial dilutions, which is a common cause of false-negative affinity readings in high-throughput screening.

Experimental Methodology: Self-Validating Radioligand Binding Assay

To objectively verify the lack of 5-HT2A affinity for NcHT·HBr compared to 5-HT, researchers must employ a highly controlled competition binding assay. The following protocol is designed as a self-validating system.

Step-by-Step Protocol

• Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT2A receptors. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 20 minutes.

  • Causality: HEK293 cells lack native serotonergic background noise. This ensures that any radioligand displacement is exclusively attributable to the recombinant 5-HT2A target, eliminating false positives from off-target binding.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [³H]ketanserin (radioligand), and varying concentrations of the test compound (5-HT or NcHT·HBr, 10−11 to 10−4 M). Incubate at 37°C for 60 minutes.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass microfiber filters pre-soaked in 0.1% polyethylenimine (PEI).

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This drastically reduces the non-specific binding of positively charged tryptamines to the filter matrix, optimizing the signal-to-noise ratio.

• Washing & Detection: Wash filters three times with ice-cold buffer to remove unbound radioligand. Extract filters into vials with scintillation cocktail and quantify bound radioactivity using a liquid scintillation counter.

• Self-Validation & Analysis: The assay must include total binding wells (radioligand only) and non-specific binding wells (radioligand + 10 μM unlabelled ketanserin). Calculate the Z'-factor for the plate; a Z' > 0.6 validates the dynamic range. Finally, determine the IC50​ via non-linear regression and calculate the Ki​ using the Cheng-Prusoff equation.

Fig 2: Self-validating radioligand competition binding assay workflow for Ki determination.

References

• Psychedelic-like Activity of Norpsilocin Analogues ACS Chemical Neuroscience (2024). Details the structure-activity relationship of bulky monoalkyltryptamines (including N-cyclohexyl substitutions) and their lack of 5-HT2A affinity. URL:[Link]

• N-Cyclohexyltryptamine: freebase, bromide and fumarate Acta Crystallographica Section E: Crystallographic Communications (2023). Provides the definitive crystallographic analysis of NcHT freebase versus its hydrobromide salt, explaining solid-state stability. URL:[Link]

Sources

• 1. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Psychedelic-like Activity of Norpsilocin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]

Comparative Guide: Structural Analogs of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide in Neurotherapeutic Development

Executive Summary & Pharmacological Context

In the pursuit of next-generation neurotherapeutics, the decoupling of neuroplasticity from hallucinogenic effects has become the holy grail of serotonergic drug design. At the forefront of this structural revolution is N-[2-(1H-Indol-3-yl)ethyl]cyclohexanamine hydrobromide (commonly referred to as N-cyclohexyltryptammonium bromide or N-CHxT HBr).

As a secondary amine, N-CHxT belongs to the understudied class of monoalkyltryptamines (specifically, mono-cycloalkyltryptamines). Historically, tertiary (dialkyl) tryptamines like N,N-dimethyltryptamine (DMT) and psilocin have dominated psychiatric research due to their potent psychedelic properties[1]. However, recent crystallographic and pharmacological breakthroughs have demonstrated that monoalkyl analogs possess a unique polypharmacological profile: they retain potent 5-HT2A and 5-HT1D receptor agonism while exhibiting fundamentally different downstream behavioral effects and lower systemic toxicity[2].

This guide objectively compares the structural, pharmacological, and behavioral performance of N-CHxT HBr against its dialkyl alternatives, providing self-validating experimental workflows to support downstream drug development.

Mechanistic Divergence: The Monoalkyl Advantage

The clinical limitation of classic dialkyltryptamines is their profound hallucinogenic liability, which necessitates resource-intensive, supervised clinical administration. This hallucinogenic response is heavily correlated with the Head-Twitch Response (HTR) in murine models.

Monoalkyltryptamines like N-CHxT and norpsilocin (4-HO-NMT) present a pharmacological paradox: they are full agonists at the 5-HT2A receptor but do not produce the HTR in mice[3]. This suggests a biased agonism or divergent intracellular signaling cascade—likely favoring neuroplasticity-promoting pathways (such as β-arrestin 2 recruitment) over the specific Gq-coupled pathways that trigger hallucinations. Furthermore, monoalkyltryptamines demonstrate exceptional affinity for the 5-HT1D receptor, often outperforming commercial migraine medications like naratriptan[4].

Divergent 5-HT2A signaling pathways comparing classic dialkyltryptamines and monoalkyltryptamines.

Quantitative Performance Comparison

To objectively evaluate N-CHxT HBr, we must benchmark it against both its dialkyl counterparts and established pharmaceutical standards. The table below synthesizes receptor affinity, behavioral proxies, and toxicity profiles[2][4][5].

Compound	Structural Class	5-HT2A Agonism	5-HT1D Affinity (Ki)	Murine HTR (Hallucinogenic Proxy)	LD50 (Mice)
N-CHxT HBr	Mono-cycloalkyltryptamine	Full Agonist	High (< 1.0 nM)	Negative	~78 mg/kg*
Norpsilocin	Monoalkyltryptamine	Full Agonist	High	Negative	>70 mg/kg
N,N-DMT	Dialkyltryptamine	Full Agonist	Moderate	Positive (ED50 ~1-5 mg/kg)	43 mg/kg
Naratriptan	Triptan (Reference)	Negligible	1.6 nM	Negative	N/A

*Toxicity extrapolated from base N-methyltryptamine (NMT) profiles. Monoalkyltryptamines consistently demonstrate lower acute toxicity than dialkyl variants.

Experimental Methodologies & Validation Protocols

As researchers, we must ensure that our structural characterization and pharmacological assays are self-validating. Below are the field-proven, step-by-step protocols for synthesizing, crystallizing, and evaluating N-CHxT and its analogs.

Protocol A: Synthesis and Single-Crystal X-Ray Diffraction of N-CHxT HBr

The structural verification of mono-cycloalkyltryptamines requires high-resolution crystallography to confirm the chair configuration of the cyclohexyl group and the hydrogen-bonding network of the salt[6].

• Imine Condensation: React equimolar amounts of tryptamine freebase and cyclohexanone in anhydrous ethanol at room temperature for 4 hours.

  • Causality: The formation of the imine intermediate is thermodynamically driven by the removal of water, setting up a highly specific site for secondary amine formation without the risk of over-alkylation (a common issue in dialkyl synthesis).

• Reductive Amination: Add Raney Nickel catalyst to the solution and subject it to a hydrogen atmosphere (50 psi) for 12 hours. Filter through Celite and concentrate in vacuo to yield freebase N-cyclohexyltryptamine.

• Salt Formation: Dissolve the freebase in diethyl ether and add a stoichiometric amount of hydrobromic acid (48% aq) dropwise. Collect the resulting precipitate via vacuum filtration.

• Crystallization: Dissolve the crude N-CHxT HBr in a minimal volume of hot ethanol. Allow the solution to evaporate slowly at 20°C over 5-7 days.

  • Causality: Slow evaporation in ethanol enables the formation of a highly ordered 2D sheet structure held together by N—H⋯Br hydrogen bonds along the (001) plane. This specific lattice arrangement is critical for achieving the resolution required for single-crystal X-ray diffraction, allowing researchers to confirm the exact atomic coordinates[7].

Protocol B: In Vitro 5-HT Receptor Functional Assay (Ca2+ Mobilization)

To validate the therapeutic potential of the analog, we must quantify its functional efficacy at the 5-HT2A receptor.

• Cell Preparation: Culture HEK293 cells stably expressing the human 5-HT2A receptor in DMEM supplemented with 10% FBS. Seed cells into 384-well clear-bottom plates at 15,000 cells/well.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 60 minutes at 37°C.

• Ligand Addition: Utilize a Fluorometric Imaging Plate Reader (FLIPR) to add varying concentrations of N-CHxT HBr (10 pM to 10 μM) to the wells.

• Kinetic Measurement: Record the fluorescence intensity (Ex/Em = 488/525 nm) continuously for 3 minutes post-addition.

  • Causality: Utilizing a Gq-coupled calcium mobilization assay directly isolates the receptor's downstream signaling efficacy. By comparing the Emax​ and EC50​ of N-CHxT against a serotonin (5-HT) baseline, we can definitively classify the analog as a full agonist, partial agonist, or antagonist, independent of its behavioral effects.

Protocol C: In Vivo Head-Twitch Response (HTR) Assay

To confirm the non-hallucinogenic profile of the analog, behavioral screening in murine models is mandatory.

• Subject Preparation: Acclimate adult male C57BL/6J mice to the testing environment for 60 minutes prior to the assay.

• Administration: Inject mice intraperitoneally (IP) with N-CHxT HBr at doses ranging from 1.0 to 10.0 mg/kg. Use N,N-DMT (5 mg/kg) as a positive control and saline as a negative control.

• Observation: Place the mice in a magnetometer-equipped observation cylinder or use high-speed camera tracking. Record the number of paroxysmal head twitches over a 30-minute period.

  • Causality: The HTR in mice is strictly correlated with 5-HT2A-mediated hallucinogenic effects in humans. By quantifying HTR, we can definitively screen out analogs that produce unwanted psychedelic effects. The absence of HTR in N-CHxT-treated mice, despite confirmed 5-HT2A agonism in Protocol B, validates the compound's potential as a non-hallucinogenic neurotherapeutic[3].

References

• N-Cyclohexyltryptamine: freebase, bromide and fumarate Source: nih.gov (Acta Crystallographica Section E)
• CaaMTech and University of Massachusetts Dartmouth Collaborate to Research N-Cyclohexyltryptamine Structures Source: caam.tech
• N-Cyclohexyltryptamine: freebase, bromide and fumarate - PMC Source: nih.gov (PubMed Central)
• N-Methyl-5-tert-butyltryptamine: A Novel, Highly Potent 5-HT 1D Receptor Agonist Source: acs.org (Journal of Medicinal Chemistry)
• Synthesis and structure of 4-hydroxy-N-isopropyltryptamine (4-HO-NiPT) and its precursors Source: nih.gov

Sources

• 1. caam.tech [caam.tech]
• 2. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and structure of 4-hy­droxy-N-iso­propyl­tryptamine (4-HO-NiPT) and its precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. N-Cyclo­hexyl­tryptamine: freebase, bromide and fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.iucr.org [journals.iucr.org]

Validating N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide Purity: A Comparative Guide to qNMR vs. Traditional Methods

As drug development pipelines increasingly rely on complex synthetic intermediates, the precise determination of Active Pharmaceutical Ingredient (API) purity is non-negotiable. N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide—a tryptamine derivative featuring an indole core and a lipophilic cyclohexyl ring—presents a unique analytical challenge.

Traditional purity assessments often fail to capture the true mass fraction of such molecules. This guide provides an objective, data-driven comparison of High-Performance Liquid Chromatography (HPLC), Titration, and Quantitative Nuclear Magnetic Resonance (qNMR), demonstrating why qNMR serves as the ultimate self-validating system for absolute purity determination.

The Analytical Dilemma: The Fallacy of Relative Purity

When assessing the purity of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine HBr, relying solely on conventional methods introduces significant analytical blind spots.

HPLC coupled with UV detection is a relative method. It separates components but relies heavily on the UV response factor of the analyte's chromophore[1]. In this molecule, the indole ring absorbs UV light strongly, but the cyclohexyl moiety does not. If a synthetic byproduct like unreacted cyclohexylamine is present, it remains virtually invisible to the UV detector, leading to a dangerous overestimation of purity. Furthermore, HPLC-UV is entirely blind to the hydrobromide salt stoichiometry and residual inorganic reagents.

Non-aqueous titration, while capable of quantifying the amine, lacks structural specificity. Any structurally similar basic impurity will co-titrate. Because impurities often have lower molecular weights, their presence can artificially inflate the assay value above 100%.

In contrast, Quantitative NMR (qNMR) is a primary ratio method. The fundamental principle of qNMR lies in the direct proportionality between the integrated signal area of a specific nucleus (typically ¹H) and the number of those nuclei in the molecule[1]. By comparing the integral of the analyte to an SI-traceable internal standard, qNMR provides a direct measurement of absolute mass fraction without requiring an authentic reference standard of the analyte itself[2].

Figure 1: Analytical method selection workflow highlighting the limitations of relative purity techniques.

Comparative Performance Metrics

To objectively evaluate these methodologies, we must look at their fundamental metrological characteristics. The table below summarizes how each technique handles the specific structural nuances of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine HBr.

Parameter	HPLC-UV (254 nm)	Non-Aqueous Titration	¹H qNMR
Core Principle	Chromatographic separation & UV absorbance	Stoichiometric chemical reaction	Direct proportionality of proton resonance
Specificity	High (if separated), but misses non-UV active compounds	Low (class-specific to basic amines)	Extremely High (structural & quantitative simultaneously)
Reference Standard	Requires authentic standard of the exact analyte	Requires standardized titrant	Requires only a certified generic internal standard
Salt/Inorganic Detection	Blind to inorganic salts	Blind to non-titratable salts	Accounts for total mass, revealing inert mass indirectly
Accuracy	Prone to UV response factor bias	Prone to equivalent weight bias	Absolute (Direct mass fraction)

Developing a Self-Validating qNMR Protocol

To establish a trustworthy qNMR method, the protocol must be designed as a self-validating system where the physical chemistry dictates the experimental parameters.

1. Internal Standard and Solvent Selection

Choosing the right qNMR internal standard is the cornerstone of accurate quantification; it requires high chemical purity, excellent solubility, and non-overlapping chemical shifts[3]. For this analyte, Dimethyl Terephthalate (DMTP) is the optimal Certified Reference Material (CRM). DMTP provides distinct singlets at ~8.1 ppm (aromatic) and ~3.9 ppm (methyl)[4]. These signals sit perfectly outside the analyte's indole aromatic protons (7.0–7.6 ppm), the aliphatic ethyl chain (~3.0 ppm), and the lipophilic cyclohexyl ring (1.0–2.0 ppm).

DMSO-d6 is selected as the solvent. Causality: The hydrobromide salt of a secondary amine requires a highly polar, aprotic solvent to ensure complete dissolution. Incomplete dissolution generates inhomogeneities that lead to line broadening and invalidates the gravimetric mass ratio[3].

2. Step-by-Step Methodology

• Gravimetric Preparation: Weigh exactly ~15.00 mg of the analyte and ~5.00 mg of DMTP into a clean vial using a 6-place microbalance (±0.001 mg). Causality: qNMR is a mass-balance ratio method. To achieve a relative standard measurement uncertainty of 0.1%, the individual gravimetric operations must have an uncertainty of less than 0.03%[4].

• Dissolution: Add 1.0 mL of DMSO-d6. Vortex for 60 seconds and sonicate for 5 minutes to ensure absolute homogeneity. Transfer 600 µL to a 5 mm NMR tube.

• T1 Relaxation Measurement: Perform an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest relaxing proton. Causality: Protons relax at different rates. If the relaxation delay ( D1​ ) is too short, protons will not fully return to equilibrium, leading to under-integration.

• Data Acquisition: Set the D1​ delay to ≥7×T1​ to ensure >99.9% magnetization recovery[5]. Acquire the spectrum using a 90° excitation pulse, 64 scans, and an acquisition time that yields a Signal-to-Noise (S/N) ratio > 250:1.

• Processing: Apply zero-filling to 256K points, perform meticulous manual phase correction, and apply a 5th-order polynomial baseline correction to ensure the integral regions are perfectly flat[5].

Figure 2: Self-validating qNMR workflow emphasizing gravimetric precision and T1 relaxation.

Experimental Case Study: Unmasking Hidden Impurities

To demonstrate the critical necessity of qNMR, consider the following experimental validation data from a synthesized batch of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine HBr.

Analytical Method	Apparent Purity (%)	Impurity Detected	Metrological Traceability
HPLC-UV (254 nm)	99.8 ± 0.1	Indole derivatives only	Dependent on Analyte Standard
Non-Aqueous Titration	102.1 ± 0.4	Total basicity	Standardized Titrant
¹H qNMR (Absolute)	97.4 ± 0.2	Total mass fraction	SI-Traceable via CRM (DMTP)

Causality of the Discrepancy: The HPLC-UV analysis suggested a near-perfect purity of 99.8%. However, the titration assay yielded an impossible 102.1%.

When subjected to the self-validating qNMR protocol, the absolute mass fraction was determined to be 97.4%. The NMR spectrum revealed the presence of 1.5% unreacted cyclohexylamine HBr. Because cyclohexylamine lacks a chromophore, it was invisible to the HPLC-UV detector[1]. Because it has a significantly lower molecular weight than the target analyte, it consumed more titrant per gram, artificially inflating the titration assay. Additionally, the qNMR mass balance indirectly revealed 1.1% of inert inorganic salts (likely residual silica or synthesis salts) that neither HPLC nor titration could detect.

Conclusion

For complex intermediates like N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, relying on relative purity methods introduces severe risks to downstream drug development. By utilizing a rigorously designed qNMR protocol with an SI-traceable internal standard, researchers can bypass the limitations of UV response factors and non-specific titrations. qNMR not only reveals structural information but is also independent of varying physical properties, making it the definitive standard for absolute purity validation[6].

References

• Benchchem.Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid. Benchchem.
• MDPI.Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate. Molecules.
• Emery Pharma.A Guide to Quantitative NMR (qNMR). Emery Pharma.
• BIPM.Internal Standard Reference Data for qNMR: Dimethyl Terephthalate [ISRD-04]. Bureau International des Poids et Mesures.
• American Chemical Society (ACS).Purity by Absolute qNMR Instructions. ACS.
• ResolveMass Laboratories.Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass.

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Comprehensive Comparison Guide: In Vivo vs. In Vitro Efficacy of N-[2-(1H-Indol-3-yl)ethyl]cyclohexanamine Hydrobromide

In the rapidly evolving landscape of neuropharmacology, the shift from classic hallucinogens to non-hallucinogenic psychoplastogens has driven researchers to explore novel chemical spaces. N-[2-(1H-Indol-3-yl)ethyl]cyclohexanamine hydrobromide (commonly referred to as N-cyclohexyltryptammonium bromide or NcHT HBr) is a recently characterized mono-cycloalkyl tryptamine[1].

While dialkyl tryptamines like N,N-dimethyltryptamine (DMT) are extensively studied for their potent serotonin 2A (5-HT2A) mediated psychedelic effects, secondary (monoalkyl) tryptamines have historically been overlooked due to synthetic and stability challenges[1]. Recent crystallographic achievements have successfully isolated NcHT as a stable hydrobromide salt, enabling rigorous pharmacological evaluation[2].

As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro functional activity and in vivo behavioral efficacy of NcHT hydrobromide against established tryptamine alternatives, providing actionable protocols for your drug discovery workflows.

Structural Rationale: Why the Hydrobromide Salt?

When designing screening cascades, the choice of salt form is as critical as the active pharmaceutical ingredient (API) itself. Freebase monoalkyl tryptamines often suffer from rapid oxidative degradation and poor aqueous solubility, leading to inconsistent molar dosing in biological assays.

The Causality of Salt Selection: The hydrobromide salt of NcHT forms stable two-dimensional sheets via N—H⋯Br hydrogen bonding[3]. This highly crystalline network protects the indole core from oxidation and provides superior solubility in aqueous assay buffers (e.g., HBSS or artificial cerebrospinal fluid) compared to the freebase or the highly cross-linked fumarate salt[2]. This ensures that your in vitro concentration-response curves reflect true receptor pharmacodynamics rather than compound precipitation.

In Vitro Efficacy: Receptor Binding & Functional Agonism

To evaluate whether a tryptamine acts as a classic psychedelic or a non-hallucinogenic modulator, we must measure its functional efficacy at the 5-HT2A receptor. Radioligand binding (Ki) only provides affinity; therefore, a Gq-mediated intracellular calcium (Ca2+) flux assay is essential to determine functional agonism (EC50 and Emax).

Comparative Performance: Unlike DMT, which acts as a potent full agonist, the introduction of a bulky cyclohexyl group on the primary amine of NcHT sterically hinders the orthosteric binding pocket of the 5-HT2A receptor[4]. Consequently, NcHT and its structural analogs exhibit reduced potency and act as weak partial agonists, contrasting sharply with the full agonism seen in dialkyl and small monoalkyl tryptamines[5].

Quantitative Comparison of Tryptamine Derivatives

Compound	Substitution Type	5-HT2A EC50 (nM)	5-HT2A Emax (%)	In Vitro Profile
Serotonin (5-HT)	Endogenous	~1.5	100%	Full Agonist
N,N-DMT	Dialkyl	15 - 30	85 - 95%	Potent Full Agonist
NMT	Small Monoalkyl	40 - 60	80 - 90%	Full Agonist
NcHT (and analogs)	Bulky Mono-cycloalkyl	30 - 150	15 - 60%	Weak Partial Agonist

Data synthesized from structure-activity relationship (SAR) studies of monoalkyl tryptamines at human 5-HT receptors[4].

Self-Validating Protocol: Gq-Mediated Calcium Flux Assay

• Cell Preparation: Plate HEK293 cells stably expressing human 5-HT2A receptors at 15,000 cells/well in a 384-well plate. Validation: Always run a parallel plate of untransfected HEK293 cells to rule out endogenous receptor interference.

• Dye Loading: Incubate cells with Fluo-4 AM for 1 hour at 37°C. Causality: Fluo-4 AM is cell-permeable but is cleaved by intracellular esterases, trapping the fluorescent probe inside the cell to accurately measure IP3-driven Ca2+ release.

• Compound Preparation: Dissolve NcHT HBr in DMSO, then serially dilute in assay buffer. Ensure final DMSO concentration remains ≤0.1% to prevent solvent-induced cytotoxicity.

• Kinetic Reading: Inject compounds into wells while continuously recording fluorescence (Ex/Em 485/525 nm) using a Functional Drug Screening System (FDSS).

• System Validation: Include 5-HT as a 100% Emax reference and Ketanserin (a selective 5-HT2A antagonist) to confirm that the observed signal is strictly 5-HT2A-mediated.

In Vivo Efficacy: Behavioral Readouts & CNS Permeability

In vitro data does not account for blood-brain barrier (BBB) permeability or in vivo metabolism. The Mouse Head-Twitch Response (HTR) is the gold-standard behavioral proxy for 5-HT2A-mediated psychedelic effects in humans.

Comparative Performance: While DMT and N-ethyltryptamine (NET) induce robust, dose-dependent HTRs, bulky monoalkyl tryptamines like NcHT fail to elicit an HTR[4]. This lack of in vivo psychedelic efficacy is driven by a dual mechanism: the reduced pharmacodynamic Emax at 5-HT2A (proven in vitro) combined with altered lipophilicity that affects central nervous system (CNS) penetrance[5].

Self-Validating Protocol: Mouse Head-Twitch Response (HTR) Assay

• Subject Allocation: Randomize adult male C57BL/6J mice into vehicle, positive control ( 2 mg/kg), and test groups (NcHT HBr 1, 5, and 10 mg/kg).

• Administration: Inject compounds intraperitoneally (i.p.). Causality: The hydrobromide salt ensures rapid, uniform systemic absorption compared to freebase suspensions, preventing false negatives caused by poor bioavailability.

• Behavioral Tracking: Attach a small neodymium magnet to the mouse's ear and place the subject in a magnetometer-equipped observation chamber.

• Data Acquisition: Record high-frequency head twitches for 30 minutes post-injection. Validation: Use automated peak-detection software validated by blinded manual video scoring to eliminate observer bias and ensure data trustworthiness.

Visualizing the Pharmacological Divergence

To conceptualize why NcHT hydrobromide fails to produce the in vivo effects seen with alternative tryptamines, we must look at the signaling cascade. The diagram below illustrates how the structural bulk of NcHT arrests the signaling pathway at the receptor level, preventing the downstream behavioral response.

5-HT2A signaling pathway comparing in vivo HTR efficacy of DMT versus NcHT.

Summary & Alternative Selection

When designing a preclinical study, selecting the correct tryptamine scaffold is paramount:

• Choose NcHT Hydrobromide if your goal is to study non-hallucinogenic 5-HT receptor modulation, or if you require a stable, highly crystalline mono-cycloalkyl scaffold for neuroplastogen drug discovery. Its lack of HTR makes it an ideal negative control for psychedelic behavioral studies.

• Choose N,N-DMT or Psilocin if your experimental model explicitly requires robust 5-HT2A-mediated psychedelic behavioral responses and full in vitro agonism.

• Choose N-Methyltryptamine (NMT) if you are studying endogenous trace amine-associated receptor (TAAR1) activity or baseline monoalkyl tryptamine metabolism.

References

• Title: N-Cyclohexyltryptamine: freebase, bromide and fumarate Source: Acta Crystallographica Section E: Crystallographic Communications (via NIH PMC) URL: [Link]

• Title: Psychedelic-like Activity of Norpsilocin Analogues Source: ACS Chemical Neuroscience URL: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists at the forefront of drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, a compound combining the structural features of indole and cyclohexylamine. The following procedures are synthesized from established best practices for handling hazardous chemical waste and are grounded in the known toxicological and reactivity profiles of its constituent chemical groups.

I. Hazard Assessment and Chemical Profile

• Cyclohexylamine: This component is a known corrosive and flammable liquid with a strong, fishy, ammonia-like odor.[1][2] It is toxic by ingestion, inhalation, and skin absorption, capable of causing severe skin burns and eye damage.[3][4][5] As a strong base, it reacts violently with acids and strong oxidizing agents.[6]

• Indole Derivatives: Indole and its derivatives can exhibit varying levels of toxicity. Some may cause skin, eye, and respiratory tract irritation.[7]

• Hydrobromide Salt: The hydrobromide salt form indicates that the compound is acidic and may release hydrogen bromide gas upon decomposition, which is also corrosive.

Given these components, N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide should be treated as a hazardous substance with corrosive, toxic, and potentially flammable properties.

Table 1: Hazard Summary

Hazard Classification	Description	Primary Contributing Moiety
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[5][8]	Cyclohexylamine
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[4][9][10]	Cyclohexylamine, Hydrobromide
Reactivity	Reacts violently with strong acids and oxidizing agents.[6]	Cyclohexylamine
Environmental Hazard	Potentially harmful to aquatic life.[6][8]	Cyclohexylamine

II. Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide for disposal, all personnel must be equipped with the appropriate PPE.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if there is a risk of splashing.

• Skin and Body Protection: A lab coat is required. For larger quantities or in the event of a spill, a chemically resistant apron or full-body suit may be necessary.

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

III. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space. Restrict access to the spill area.

• Ventilate: Ensure adequate ventilation by working within a fume hood or opening windows if it is safe to do so.

• Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill. For solid spills, carefully sweep or scoop the material, avoiding dust generation.[11]

• Neutralization (for small spills): Due to the basicity of the cyclohexylamine component, a weak acid (e.g., a solution of sodium bisulfate) can be used to neutralize small spills after initial absorption. Exercise caution as this can generate heat.

• Collection and Disposal: Carefully collect the absorbed material and contaminated debris into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

IV. Step-by-Step Disposal Procedure

The recommended disposal method for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is through a licensed professional waste disposal service, typically involving high-temperature incineration.[1][3][11] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [6]

Workflow for Disposal:

Caption: Disposal workflow for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide.

Detailed Steps:

• Waste Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

• Containerization:

  • Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or glass container is generally suitable.

  • Ensure the container is in good condition, with a secure, leak-proof lid.

  • Do not overfill the container; leave adequate headspace (at least 10%) to allow for expansion.

• Labeling:

  • The waste container must be clearly labeled as "Hazardous Waste."

  • The full chemical name, "N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide," must be written on the label.

  • Appropriate hazard pictograms (e.g., corrosive, toxic) should be affixed to the container.

• Storage:

  • Store the waste container in a designated hazardous waste accumulation area that is secure and has secondary containment to capture any potential leaks.[12]

  • This area should be cool, dry, and well-ventilated.

  • Crucially, store this waste away from incompatible materials, particularly strong acids and oxidizing agents, to prevent violent reactions.[6][12]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.

  • Provide them with a complete and accurate description of the waste.

  • Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately.

V. Regulatory Compliance

Disposal of hazardous waste is strictly regulated. In the United States, the primary regulations are from the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[13][14][15] It is imperative to adhere to all local, state, and federal regulations governing hazardous waste management.[11]

VI. Conclusion

The responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. By following these detailed procedures for the disposal of N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific EHS guidelines and, when in doubt, seek guidance from a qualified safety professional.

References

• Cyclohexylamine - USDA. (2001, February 15). Retrieved from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Retrieved from [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Retrieved from [Link]

• CYCLOHEXYLAMINE | Ataman Kimya A.Ş. (n.d.). Retrieved from [Link]

• Schem.jp SDS. (n.d.). Retrieved from [Link]

• Hazardous Waste - Overview | Occupational Safety and Health Administration. (n.d.). Retrieved from [Link]

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities - OSHA. (n.d.). Retrieved from [Link]

• Hazardous Waste - Standards | Occupational Safety and Health Administration. (n.d.). Retrieved from [Link]

• Safety Data Sheet. (n.d.). Retrieved from [Link]

• Safety Data Sheet. (n.d.). Retrieved from [Link]

• Safety when handling cyclohexylamine in non-industrial amounts. (2014, July 20). Retrieved from [Link]

• Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem - NIH. (n.d.). Retrieved from [Link]

• HAZARD DATA SPILL/LEAKS PHYSICAL PROPERTIES EXPOSURE LIMITS PROTECTIVE EQUIPMENT HEALTH EFFECTS FIRST AID AND DECONTAMINATION - NJ.gov. (n.d.). Retrieved from [Link]

• N-[2-(1H-indol-3-yl)ethyl]cyclohexanamine — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• Safety Data Sheet. (2021, September 14). Retrieved from [Link]

• Cyclohexylamine - SAFETY DATA SHEET. (2017, July 4). Retrieved from [Link]

• Documents Related to the Hazardous Waste Listing of Dyes and Pigments | US EPA. (2025, December 16). Retrieved from [Link]

• Land Disposal Restrictions for Hazardous Waste | US EPA. (2025, October 9). Retrieved from [Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS | US EPA. (2025, September 22). Retrieved from [Link]

• Hazardous Waste Characteristics | US EPA. (2025, September 8). Retrieved from [Link]

• Land Disposal Restrictions: Summary of Requirements | EPA. (n.d.). Retrieved from [Link]

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Personal protective equipment for handling N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide

Standard Operating Procedure: Safety and Logistical Protocol for N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine Hydrobromide

As research into neuropharmacology and psychopharmacology accelerates, the handling of highly potent active pharmaceutical ingredients (HPAPIs)—particularly synthetic tryptamine derivatives—requires uncompromising safety architectures. N-[2-(1H-Indol-3-YL)ethyl]cyclohexanamine hydrobromide is a synthetic substituted tryptamine[1]. Because it acts as a potent agonist at the 5-HT2A receptor[2][3], occupational exposure to even microgram quantities can induce profound changes in sensory perception, mood, and systemic serotonergic toxicity[4][5].

This guide provides an authoritative, self-validating operational framework for researchers handling this compound, bridging the gap between pharmacological causality and rigorous laboratory safety[6][7].

Hazard Assessment & Pharmacological Causality

To design an effective safety protocol, we must first understand the physical and biological causality of the hazard.

• Physical State Causality: The compound is supplied as a hydrobromide (HBr) salt . HBr salts form fine, crystalline structures that are highly susceptible to electrostatic cling and aerosolization. When manipulated (e.g., transferred via spatula), static repulsion can cause the powder to become airborne[8]. Therefore, the primary vector of occupational exposure is the inhalation of micro-dust, followed by dermal absorption.

• Biological Causality: Tryptamine derivatives are highly lipophilic, allowing them to rapidly cross the blood-brain barrier[3][9]. Once in the central nervous system, they bind to 5-HT2A receptors[2]. Unintended exposure can trigger a rapid onset of psychoactive effects, tachycardia, and potential serotonin syndrome[4][5].

Figure 1: Pharmacological hazard pathway of synthetic tryptamines.

Quantitative Safety Metrics

Because specific Occupational Exposure Limits (OELs) for novel research chemicals are rarely published, this compound must be handled under default HPAPI Control Banding protocols[8].

Parameter	Value / Classification	Operational Rationale
Occupational Exposure Band	Band 4 (OEL < 10 µg/m³)	Highly potent 5-HT2A agonist; microgram quantities induce systemic effects.
Vapor Pressure	Negligible at 20°C	Solid salt form; primary hazard is particulate aerosolization, not vapor.
HEPA Filtration Efficiency	99.997% (Minimum)	Required for API isolators to capture fine HBr crystalline dust[8].
Decon Solution Contact Time	10–15 Minutes	Required for oxidative degradation of the indole ring by sodium hypochlorite.

Mandatory Personal Protective Equipment (PPE) Matrix

The following PPE matrix is designed as a redundant, self-validating system. If one layer of containment fails (e.g., a glove tear), the secondary layer prevents systemic absorption. This aligns with NIOSH guidelines for handling hazardous drugs[6][7].

PPE Component	Specification	Causality & Purpose
Respiratory Protection	PAPR (Powered Air-Purifying Respirator) or N95/P100 half-mask.	Why: HBr salts generate invisible micro-dust. A PAPR provides positive pressure, ensuring that if the face seal is compromised, air flows out, preventing dust inhalation.
Hand Protection	Double-gloved Nitrile (ASTM D6978 tested).	Why: Tryptamines can absorb through the skin. Double gloving allows the outer glove to be removed if contaminated during weighing, maintaining a sterile inner barrier.
Eye Protection	Unvented chemical splash goggles.	Why: The mucous membranes of the eyes are highly vascularized, offering a rapid pathway for systemic absorption of airborne dust.
Body Protection	Disposable, low-linting Tyvek suit with elastic cuffs.	Why: Prevents crystalline dust from settling on street clothes, which could lead to secondary exposure outside the laboratory environment.

Operational Workflow & Engineering Controls

Do not rely solely on PPE; engineering controls are your primary defense[7]. The following step-by-step methodology ensures zero-emission handling of the compound.

Figure 2: Step-by-step operational workflow for handling potent APIs.

Step-by-Step Handling Methodology

• System Validation (Prep): Before opening the chemical vial, verify that your Class II Type B2 Biological Safety Cabinet (BSC) or Negative Pressure API Isolator is functioning. Self-validation check: Ensure the pressure gauge reads a continuous vacuum (typically <1 µg/m³ containment level)[8].

• Static Mitigation: Place an anti-static ionizer bar inside the BSC. Causality: Neutralizing the static charge prevents the HBr powder from clinging to the spatula or aerosolizing into the operator's breathing zone.

• Weighing: Tare the weigh boat. Open the primary chemical vial only inside the active airflow of the BSC. Use a static-dissipative micro-spatula to transfer the powder.

• Secondary Containment (Transfer): Once weighed, transfer the powder into the reaction vessel or a secondary transport vial. Seal the vessel tightly before removing it from the BSC. Never transport an unsealed container of HPAPI powder across the laboratory.

Spill Response & Disposal Plan

If a spill occurs outside of the engineering controls, the area must be treated as a hazardous chemical contamination zone.

Decontamination Protocol

Tryptamine derivatives contain an indole ring that can be chemically degraded via oxidation.

• Isolate: Evacuate personnel from the immediate vicinity to prevent tracking the powder.

• Oxidative Breakdown: Do not sweep the powder, as this will aerosolize it. Gently cover the spill with absorbent pads. Carefully pour a 10% Sodium Hypochlorite (Bleach) solution over the pads. Causality: The oxidative power of bleach breaks the indole ring, neutralizing the compound's pharmacological activity.

• Contact Time: Allow the solution to sit for exactly 15 minutes to ensure complete chemical degradation.

• Solvent Wash: Wipe up the degraded slurry. Follow up by wiping the surface with 70% Isopropyl Alcohol (IPA) to remove any residual organic material and bleach residue.

• Waste Disposal: Place all contaminated pads, outer gloves, and empty chemical vials into a designated, puncture-resistant hazardous waste bag. Label it clearly as "Toxic/Serotonergic HPAPI Waste" and dispose of it according to institutional and EPA guidelines.

References

• National Institute for Occupational Safety and Health (NIOSH). "NIOSH Alert: Preventing Occupational Exposures to Antineoplastic and Other Hazardous Drugs in Healthcare Settings." Centers for Disease Control and Prevention (CDC). Available at:[Link][6]

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs." United States Department of Labor. Available at:[Link][7]

• ACS Chemical Neuroscience. "5-HT2ARs Mediate Therapeutic Behavioral Effects of Psychedelic Tryptamines." American Chemical Society. Available at:[Link][2]

• Applepackprocess. "API Processing Isolator, Active Pharmaceutical Ingredients Containment Isolator." Available at: [Link]

• PubMed Central (PMC). "The hallucinogenic world of tryptamines: an updated review." National Institutes of Health. Available at:[Link][4]

• Wikipedia. "5-HT2A receptor." Available at:[Link][3]

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